Pneumocandin analog

Core Science & Biosynthesis

Engineering the Biosynthesis of Pneumocandin B0 Analogs: A Technical Guide for Next-Generation Echinocandins

Executive Summary

Pneumocandins are potent lipohexapeptide antifungal agents produced by the filamentous fungus Glarea lozoyensis. Among them, Pneumocandin B0 serves as the critical starting material for the semisynthesis of caspofungin acetate, the first-in-class echinocandin drug approved for invasive fungal infections[1]. Despite its clinical importance, wild-type G. lozoyensis predominantly produces the less potent Pneumocandin A0, making B0 a minor fermentation product[2].

This whitepaper provides an in-depth technical analysis of the pneumocandin biosynthetic gene cluster (BGC). It details rational genetic engineering strategies—including targeted gene disruption, mutasynthesis, and adaptive laboratory evolution—to exclusively produce Pneumocandin B0 and generate novel, unnatural analogs with enhanced pharmacological profiles.

The Pneumocandin Biosynthetic Architecture

The biosynthesis of pneumocandins is governed by a highly autonomous, 66 kb gene cluster in G. lozoyensis[3]. The molecular scaffold is cooperatively assembled by a tandem nonribosomal peptide synthetase (NRPS) and a highly reducing polyketide synthase (PKS), followed by extensive post-assembly modifications.

Core Megasynthetases and Lipoinitiation

Unlike other echinocandins that utilize cytosolic fatty acids, the pneumocandin pathway employs a dedicated PKS (GLPKS4 ) to synthesize its unique 10R,12S-dimethylmyristoyl side chain[2]. The transfer of this lipid tail to the peptide core—a process known as lipoinitiation—is mediated by two critical discrete enzymes:

• GLHYD (Type II Thioesterase): Acts as a release factor, offloading the synthesized polyketide from the acyl carrier protein (ACP) domain of GLPKS4[4].

• GLligase (AMP-dependent Ligase): Activates the released 10,12-dimethylmyristic acid via adenylation and transfers it directly to the first thiolation (T) domain of the NRPS (GLNRPS4 )[4].

Following lipoinitiation, GLNRPS4 iteratively condenses six amino acids (L-ornithine, L-proline, L-homotyrosine, and L-glutamine derivatives) to form the cyclic hexapeptide core[3].

Tailoring Enzymes: Hydroxylation and Cyclization

The biological activity of pneumocandins relies heavily on the hydroxylation of their amino acid residues. The BGC encodes two cytochrome P450 monooxygenases (GLP450-1 , GLP450-2 ) and four nonheme α -ketoglutarate-dependent oxygenases (GLOXY1–4 )[5]. Notably, GLOXY4 is responsible for the oxidation and cyclization of L-leucine to form 4S-methyl-L-proline, a residue exclusive to Pneumocandin A0[2].

Core biosynthetic pathway of pneumocandin B0 in G. lozoyensis.

Rational Engineering for Exclusive B0 Production

In wild-type fermentations, the ratio of Pneumocandin A0 to B0 is approximately 7:1, complicating downstream purification for caspofungin manufacturing[2].

By understanding the causality of the GLOXY4 enzyme, researchers can force a biosynthetic detour. Disruption of the GLOXY4 gene abolishes the supply of 4S-methyl-L-proline. Consequently, the promiscuous adenylation domain of GLNRPS4 incorporates 3S-hydroxyl-L-proline at position 6 instead. This single-step genetic manipulation completely abolishes A0 production, resulting in the exclusive, high-yield fermentation of Pneumocandin B0[2].

Methodologies for Biosynthetic Manipulation

To generate novel analogs or optimize B0 yields, precise genetic and metabolic interventions are required. Below are self-validating protocols designed to ensure high-fidelity engineering in G. lozoyensis.

Protocol 1: Targeted Gene Disruption via Agrobacterium tumefaciens-Mediated Transformation (AMT)

G. lozoyensis is a darkly pigmented, slow-growing fungus that is highly recalcitrant to standard PEG-mediated protoplast transformation. AMT bypasses the need for cell wall removal by utilizing the VirB/VirD4 Type IV secretion system to actively inject T-DNA directly into intact fungal conidia[5].

• Disruption Vector Construction: Assemble a binary vector containing a hygromycin B phosphotransferase (hph) resistance cassette. Flank this cassette with 1.5–2.0 kb homologous regions upstream and downstream of the target gene (e.g., GLP450-1).

  • Causality: Extended homologous flanks are thermodynamically required to drive double-crossover homologous recombination, suppressing random ectopic integration.

• Agrobacterium Induction: Electroporate the vector into A. tumefaciens strain AGL-1. Grow the culture to an OD600 of 0.6 and induce with 200 µM acetosyringone (AS) for 6 hours.

  • Causality: AS acts as a chemical mimic of plant wound exudates, activating the VirA/VirG two-component regulatory system essential for T-DNA excision and transfer.

• Co-cultivation: Mix the induced AGL-1 cells with 106 G. lozoyensis conidia. Plate the mixture onto nitrocellulose filters resting on solid induction medium at 24°C for 48 hours.

• Counter-Selection: Transfer the filters to selection plates containing 100 µg/mL Hygromycin B (to select for fungal transformants) and 300 µg/mL Cefotaxime (to eradicate residual A. tumefaciens).

• Genotypic Validation (Self-Validation Step): Extract genomic DNA from surviving colonies. Perform a Southern blot using an hph-specific probe.

  • Causality: PCR alone is insufficient as it can amplify unstable, episomal T-DNA. Southern blotting definitively confirms a single-copy, site-specific genomic integration event, ensuring phenotypic changes are strictly linked to the target gene knockout.

Agrobacterium tumefaciens-mediated transformation workflow for G. lozoyensis.

Protocol 2: Precursor-Directed Mutasynthesis of Lipid Analogs

Total chemical synthesis of echinocandins is bottlenecked by their macrocyclic nature and multiple chiral centers. Mutasynthesis leverages the promiscuity of the native GLligase to attach synthetic lipid tails to the natural hexapeptide core[4].

• Strain Preparation: Utilize a validated Δ GLHYD mutant strain.

  • Causality: Deleting the Type II thioesterase traps the native polyketide on the PKS, effectively starving the NRPS of its natural lipid substrate without destabilizing the megasynthetase complex[4].

• Precursor Feeding: Inoculate the Δ GLHYD strain into liquid fermentation medium. After 48 hours, supplement the broth with 1.0 mM of an exogenous fatty acid (e.g., pentadecanoic acid or palmitic acid) dissolved in DMSO.

• Extraction and LC-MS/MS Validation: Harvest the culture at 336 hours. Centrifuge to isolate the mycelial pellet, lyophilize, and extract with 100% methanol. Analyze the extract via high-resolution LC-MS/MS.

  • Causality: Pneumocandins are highly lipophilic and remain sequestered within the fungal cell wall/membrane[6]. Aqueous supernatant extraction will yield false negatives; methanol extraction of the biomass is mandatory for accurate quantification.

Structural Diversity and Pharmacological Impact

Through systematic disruption of tailoring enzymes and mutasynthesis, a library of unnatural pneumocandin analogs has been generated. Altering the hydroxylation patterns or the lipid side-chain length directly impacts the antifungal minimum inhibitory concentration (MIC) and hemolytic toxicity.

Quantitative Summary of Engineered Analogs

Compound	Genetic Modification	Structural Alteration	Antifungal Potency Shift (vs. B0)
Pneumocandin A0	Wild-type (Major product)	4S-methyl-L-proline at position 6	Baseline (Lower than B0)
Pneumocandin B0	Δ GLOXY4	3S-hydroxyl-L-proline at position 6	High (Clinical Precursor)
Pneumocandin F	Δ GLP450-1 / Δ GLOXY1	Des-hydroxylated core	Increased vs. Aspergillus spp.
Pneumocandin G	Δ GLP450-2	Des-hydroxylated core	Increased vs. Candida spp.
Pneumocandin I	Δ GLHYD + Pentadecanoic acid	Pentadecanoic lipid tail	Elevated potency, similar hemolysis

Data synthesized from mutasynthesis and gene disruption assays[5],[4].

Yield Optimization via Adaptive Laboratory Evolution (ALE)

Beyond genetic engineering, physiological constraints such as intracellular product toxicity limit B0 titers. Pneumocandin B0 accumulation triggers severe feedback inhibition.

Subjecting G. lozoyensis to low-temperature Adaptive Laboratory Evolution (ALE) forces the fungus to alter its membrane fatty acid composition to maintain fluidity. This evolutionary pressure increases cell membrane permeability by up to 14%. The heightened permeability acts as a release valve, increasing the extracellular secretion ratio of Pneumocandin B0 by 3-fold, thereby relieving intracellular feedback inhibition and boosting total volumetric productivity by over 30%[6].

Sources

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• 6. Frontiers | Enhancement of Pneumocandin B0 Production in Glarea lozoyensis by Low-Temperature Adaptive Laboratory Evolution [frontiersin.org]

Engineering the Fungal Envelope: Mechanism of Action and Evaluation Protocols for Novel Pneumocandin Analogs

Executive Summary

Pneumocandins are a structurally complex class of lipohexapeptides originally isolated from the fungus Glarea lozoyensis. As a subclass of the echinocandin family, these molecules have revolutionized the treatment of invasive fungal infections by targeting a uniquely fungal structure: the cell wall. While natural products like 1[1] served as the scaffold for the first semi-synthetic blockbuster, caspofungin, the emergence of resistant Candida and Aspergillus strains necessitates the engineering of novel analogs. This whitepaper provides an in-depth mechanistic analysis of novel pneumocandin analogs, detailing their structural biology, target interactions, and the self-validating experimental protocols required to evaluate their efficacy.

Molecular Mechanism of Action

The therapeutic index of pneumocandins is exceptionally high because they target a biosynthetic pathway absent in mammalian cells. Pneumocandin analogs exert their fungicidal activity by non-competitively inhibiting the (1,3)-β-D-glucan synthase enzyme complex [2].

This complex is primarily composed of two subunits:

• FKS1 (Catalytic Subunit): A large, multi-pass transmembrane protein responsible for the polymerization of UDP-glucose into β-glucan[3].

• Rho1 (Regulatory Subunit): A GTPase that activates FKS1 in response to cell cycle cues and environmental stress.

By binding to the FKS1 subunit, pneumocandins halt the synthesis of (1,3)-β-D-glucan, a critical polysaccharide that provides structural rigidity and osmotic stability to the fungal cell wall[2]. The depletion of β-glucan leads to severe cell wall weakening. Consequently, the internal turgor pressure of the fungal cell overcomes the compromised envelope, resulting in osmotic stress and catastrophic cell lysis[2].

Diagram 1: MoA of pneumocandins and the fungal compensatory chitin synthesis pathway.

Compensatory Mechanisms

Fungal cells possess a highly dynamic stress-response network. Upon sensing cell wall damage (induced by pneumocandin-mediated β-glucan depletion), the cell activates the cell wall integrity (CWI) pathway. This is heavily mediated by the Rho1 GTPase, which paradoxically upregulates chitin synthesis to compensate for the lost β-glucan[2]. Understanding this compensatory mechanism is crucial for researchers, as it explains the "paradoxical growth effect" (Eagle effect) observed at high drug concentrations in certain Candida isolates.

Structural Biology & Analog Engineering

The core structure of a pneumocandin consists of a cyclic hexapeptide linked to a lipophilic side chain (e.g., a 10R,12S-dimethylmyristoyl tail in Pneumocandin B0)[4]. The lipid tail is not merely a structural appendage; it acts as a critical "anchor" that inserts into the fungal plasma membrane, positioning the hexapeptide core in optimal proximity to the transmembrane FKS1 target[5].

Recent biosynthetic engineering and mutasynthesis have generated novel analogs designed to overcome resistance and improve pharmacokinetic profiles:

• Pneumocandins F and G: Generated via insertional inactivation of specific oxygenase genes in Glarea lozoyensis, these analogs lack the 4-hydroxyl moiety on the homotyrosine residue[4]. This targeted des-hydroxylation significantly increases their potency against wild-type C. albicans and A. fumigatus compared to the parent Pneumocandin B0[4].

• L-733560: A synthetic bisamine derivative of Pneumocandin B0 that exhibits exceptional potency (5 to 10 times more potent than the parent compound) and an expanded spectrum of activity, including profound efficacy against Pneumocystis carinii[6].

Quantitative Efficacy Profiles

The comparative efficacy of these analogs is quantified via their half-maximal inhibitory concentration (IC50) against the isolated enzyme, and their Minimum Inhibitory Concentration (MIC) against live cultures.

Table 1: Comparative (1,3)-β-D-Glucan Synthase Inhibition (IC50)

Compound	Fungal Target Source	IC50 Value	Reference
Caspofungin (B0 derivative)	Candida albicans	0.24 µM	3[3]
Micafungin	Schizosaccharomyces pombe	~0.1 µM	3[3]

| Pneumocandin Congener (C16) | Candida albicans | 0.82 µM | 3[3] |

Table 2: In Vitro MIC Values Against Candida albicans

Compound	MIC Range (μg/mL)	Notes
Pneumocandin B0 (Parent)	0.5 – 2.0	Baseline natural product.
Caspofungin	~0.29	Standard clinical derivative[3].

| Pneumocandin F & G | 0.05 – 6.4 | Des-hydroxylated novel analogs[4]. |

Self-Validating Experimental Methodologies

To accurately evaluate novel pneumocandin analogs, researchers must employ protocols that isolate the drug's target affinity from confounding variables (like cell wall penetration). The following protocols are designed with built-in causality and self-validation mechanisms.

Protocol 1: Microsomal (1,3)-β-D-Glucan Synthase Inhibition Assay

Causality Rationale: Why use microsomal fractions instead of whole cells? FKS1 is a transmembrane protein. In whole-cell assays, the apparent potency of an analog is convoluted by its ability to penetrate the existing cell wall. By isolating the microsomal fraction, we directly measure the biochemical affinity of the analog for the FKS1 target[3].

• Culture & Harvest: Grow Candida albicans (e.g., strain MY1055) to the mid-logarithmic phase[3]. Harvest via centrifugation.

• Lysis & Protection: Resuspend the pellet in a lysis buffer containing a robust protease inhibitor cocktail[3]. Crucial Step: FKS1 is highly susceptible to endogenous proteases released during lysis; failing to inhibit them will yield false-negative IC50 data.

• Microsomal Isolation: Subject the lysate to ultracentrifugation (typically 100,000 x g for 1 hour) to isolate the membrane-bound microsomal fraction containing the active FKS1/Rho1 complex.

• Drug Incubation: Pre-incubate the microsomal fraction with serial dilutions of the novel pneumocandin analog in 96-well microtiter plates.

• Substrate Addition & Quantification: Add radiolabeled or fluorescently tagged UDP-glucose. Incubate at 30°C.

• Endpoint: Stop the reaction with trichloroacetic acid (TCA), filter the precipitated β-glucan polymer, and quantify the incorporated label to calculate the IC50.

Diagram 2: Standardized workflow for microsomal (1,3)-β-D-glucan synthase inhibition assay.

Protocol 2: Broth Microdilution with Osmotic Rescue Validation

Causality Rationale: How do we prove that a novel analog kills exclusively via cell wall disruption and not through off-target cytoplasmic toxicity? We employ an osmotic rescue control.

• Inoculum Preparation: Prepare a standardized fungal suspension in RPMI 1640 medium[2].

• Osmotic Control Setup: Prepare two sets of 96-well plates. Plate A contains standard RPMI 1640. Plate B contains RPMI 1640 supplemented with 0.8 M sorbitol (an osmotic protectant)[7].

• Inoculation & Incubation: Serially dilute the pneumocandin analog across both plates, add the inoculum, and incubate at 35-37°C for 24-48 hours[2].

• Validation Analysis: Determine the MIC (for yeasts) or MEC (Minimum Effective Concentration, for molds).

  • Self-Validation Check: If the analog acts strictly via β-glucan synthase inhibition, the fungicidal activity will be largely reversed in Plate B (the sorbitol provides artificial osmotic stability, preventing lysis despite the weakened cell wall)[7]. If the drug still kills in Plate B, it possesses off-target toxicity.

Conclusion

The engineering of novel pneumocandin analogs represents a critical frontier in antifungal drug development. By manipulating the hexapeptide core and lipophilic anchoring chains, researchers can bypass emerging FKS1 mutations and improve clinical outcomes. However, the successful development of these compounds relies entirely on rigorous, self-validating experimental frameworks that accurately isolate and quantify cell wall-specific mechanisms of action.

References

• ACS Chemical Biology - Genetic Manipulation of the Pneumocandin Biosynthetic Pathway for Generation of Analogues and Evaluation of Their Antifungal Activity. Available at: [Link]

• Antimicrobial Agents and Chemotherapy (PMC) - Discovery of Novel Antifungal (1,3)-β-d-Glucan Synthase Inhibitors. Available at:[Link]

• Antimicrobial Agents and Chemotherapy (ASM Journals) - New semisynthetic pneumocandins with improved efficacies against Pneumocystis carinii in the rat. Available at:[Link]

• Journal of Enzyme Inhibition and Medicinal Chemistry (PMC) - Echinocandins – structure, mechanism of action and use in antifungal therapy. Available at:[Link]

• Applied and Environmental Microbiology (PMC) - Engineering of Glarea lozoyensis for Exclusive Production of the Pneumocandin B0 Precursor of the Antifungal Drug Caspofungin Acetate. Available at: [Link]

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Engineering the Fungal Cell Wall: A Technical Whitepaper on the Structure-Activity Relationship and Semi-Synthesis of Pneumocandin Derivatives

Introduction

The clinical management of invasive fungal infections, particularly those caused by Candida and Aspergillus species, was revolutionized by the introduction of echinocandins[1]. Often referred to as the "penicillin of antifungals," these macrocyclic lipopeptides target the fungal cell wall rather than the cell membrane[1]. The vanguard of this class, Caspofungin, is a semi-synthetic derivative engineered from Pneumocandin B0, a natural fermentation product of the fungus Glarea lozoyensis[2]. This guide provides an in-depth analysis of the structure-activity relationship (SAR) of pneumocandin derivatives and details the rigorous chemical engineering required to synthesize clinical-grade Caspofungin.

Mechanistic Foundation: Targeting β-1,3-D-Glucan Synthase

To understand the SAR of pneumocandins, one must first dissect their molecular target. Echinocandins exert their fungicidal activity by non-competitively inhibiting β-1,3-D-glucan synthase, a critical transmembrane enzyme complex responsible for biosynthesizing the structural carbohydrate polymers of the fungal cell wall[3].

The enzyme complex consists of two primary subunits:

• Fks1p (Catalytic Subunit): The transmembrane domain where UDP-glucose is polymerized into β-1,3-D-glucan. This is the direct binding site for echinocandins[3].

• Rho1p (Regulatory Subunit): An intracellular GTPase that regulates the activity of Fks1p[3].

By binding to Fks1p, pneumocandin derivatives halt glucan polymerization. The resulting structural void in the cell wall leaves the fungal cell incapable of withstanding osmotic stress, rapidly leading to cell lysis and death[4].

Figure 1: Mechanism of action of pneumocandin derivatives inhibiting β-1,3-D-glucan synthase.

Structure-Activity Relationship (SAR) of Pneumocandins

The architecture of Pneumocandin B0 consists of a highly oxygenated cyclic hexapeptide core linked to a lipophilic acyl side chain[5]. While Pneumocandin B0 exhibits potent baseline antifungal activity, its high molecular weight and extreme lipophilicity result in poor aqueous solubility, precluding direct intravenous use[6]. Rational drug design and mutasynthesis have illuminated the SAR of this molecule, guiding the modifications that yield clinical APIs[7].

• The Cyclic Hexapeptide Core: The core requires specific hydroxylation patterns for optimal target binding. Genetic disruption of tailoring enzymes (e.g., GLOXY1, GLP450-1) in Glarea lozoyensis demonstrates that incomplete hydroxylation on the L-homotyrosine or L-ornithine residues significantly diminishes antifungal efficacy[7]. To improve solubility, the primary amide of the 3-hydroxyglutamine residue is reduced to an amine, and the hemiaminal moiety is substituted with an ethylenediamine group[8]. These basic amine centers become protonated at physiological pH, drastically improving pharmacokinetics[5].

• The Lipophilic Tail: The N-linked acyl chain (a 10R,12S-dimethylmyristoyl group in Pneumocandin B0) acts as a critical anchor, intercalating into the fungal cell membrane to position the hexapeptide core directly against the Fks1p subunit[1]. Mutasynthesis studies replacing this tail with varying lengths (e.g., myristic vs. palmitic acid) reveal a delicate balance: longer or structurally altered chains can increase antifungal potency but often at the cost of higher hemolytic toxicity to mammalian red blood cells[7].

Table 1: SAR Modifications of Pneumocandin B0 and their Biological Impacts

Modification Site	Structural Change	Biological / Physicochemical Impact
3-Hydroxyglutamine	Reduction of primary amide to primary amine	Increases aqueous solubility; enhances overall antifungal potency[8].
Hemiaminal Moiety	Substitution with ethylenediamine	Introduces a basic center; significantly improves solubility and pharmacokinetics[8].
N-linked Acyl Tail	Variation in chain length (e.g., myristic to palmitic)	Modulates membrane anchoring; alters the balance between antifungal efficacy and hemolytic toxicity[7].
L-homotyrosine Core	Loss of hydroxylation (via gene disruption)	Decreases target binding affinity; reduces antifungal activity[7].

Chemical Engineering: The Semi-Synthesis of Caspofungin

The conversion of Pneumocandin B0 to Caspofungin Acetate is a triumph of chemo-, regio-, and stereoselective synthesis[8]. Because the cyclic peptide is densely functionalized with sensitive hydroxyl and amide groups, traditional harsh reagents cannot be used. The industry-standard approach is a highly controlled three-step semi-synthesis[9].

Figure 2: Three-step synthetic workflow for the conversion of Pneumocandin B0 to Caspofungin.

Protocol: Three-Step Semi-Synthesis of Caspofungin Acetate

Note: This workflow incorporates self-validating quality control checkpoints to ensure stereochemical integrity and prevent side-product formation.

Step 1: Stereoselective Phenylthioaminal Formation Causality: Direct substitution at the hemiaminal position is prone to epimerization and poor yields. Using phenylboronic acid creates a transient template that directs the stereochemistry of the incoming thiophenol, ensuring the correct spatial orientation[8].

• Preparation & Validation: Dissolve Pneumocandin B0 in anhydrous acetonitrile. Validation Check: Perform Karl Fischer titration to ensure the water content is strictly <0.15%[10]. Excess water will hydrolyze the delicate hemiaminal ether.

• Reagent Addition: Add phenylboronic acid and 4-hydroxythiophenol to the solution[9].

• Catalysis: Cool the reactor to between -20°C and -15°C. Slowly add triflic acid dropwise[9]. Causality: The cryogenic temperature suppresses non-specific cleavage of the peptide backbone, while the superacid efficiently catalyzes the thioaminal formation.

• Monitoring: Stir for approximately 2.5 hours. Validation Check: Monitor the reaction via HPLC. Proceed to quenching only when conversion exceeds 97%[10].

• Quenching: Quench with aqueous sodium acetate, warm to room temperature, and isolate the phenylthioaminal intermediate via precipitation[9].

Step 2: Chemoselective Borane Reduction Causality: The substrate contains multiple amides (the peptide bonds). A borane complex is uniquely capable of chemoselectively reducing the primary amide of the 3-hydroxyglutamine residue to a primary amine without cleaving the essential cyclic peptide backbone[8].

• Reduction: Treat the purified phenylthioaminal intermediate with a borane complex in a compatible solvent like tetrahydrofuran (THF)[11].

• Isolation: Carefully quench the excess borane and isolate the resulting amine intermediate[9].

Step 3: Ethylenediamine Substitution and Salt Formation Causality: The thiophenol group acts as an excellent leaving group. Displacing it with ethylenediamine installs the final basic side chain necessary for the drug's intravenous solubility[8].

• Substitution: Dissolve the crude amine intermediate in methanol. Add ethylenediamine dropwise, maintaining the temperature between 35°C and 40°C[9]. Stir for 24 hours.

• Quenching & Purification: Quench the reaction mixture by adding it dropwise to an aqueous acetic acid solution[9]. Validation Check: Purify the crude mixture using preparative reversed-phase HPLC on a C18 column, eluting with an acetonitrile/water gradient containing 0.15% acetic acid[10].

• Lyophilization: Pool the fractions demonstrating >99% purity and lyophilize to obtain the final Caspofungin diacetate as a white amorphous solid[10].

Conclusion

The evolution of Pneumocandin B0 into Caspofungin exemplifies the power of combining natural product discovery with rational chemical engineering. By understanding the SAR—specifically the roles of the lipophilic anchor and the necessity of basic amine centers for solubility—scientists have successfully developed a self-validating synthetic pathway that yields a life-saving antifungal agent[12].

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Structural Elucidation of Pneumocandin Analogs via NMR: A Technical Guide

Executive Summary

Pneumocandins are complex lipohexapeptides produced by the fungus Glarea lozoyensis. As noncompetitive inhibitors of 1,3-β-glucan synthase, they are the foundational scaffold for echinocandin-class antifungal therapies, most notably serving as the precursor for 1[1]. With the rise of antifungal resistance, drug development has pivoted toward engineering novel pneumocandin analogs via genetic manipulation and mutasynthesis. While mass spectrometry provides elemental composition, Nuclear Magnetic Resonance (NMR) spectroscopy remains the definitive, self-validating system for resolving the exact sequence, regiochemistry of hydroxylations, and absolute stereochemistry of these macrocycles. This whitepaper provides an authoritative, step-by-step methodology for the structural elucidation of pneumocandin analogs via NMR.

The Strategic NMR Workflow

The structural elucidation of a ~1065 Da natural product like2[2] requires a hierarchical approach. The workflow transitions from basic functional group profiling to complex 3D spatial mapping, ensuring that every covalent bond and stereocenter is independently verified.

Caption: Overarching NMR workflow for the structural elucidation of pneumocandin analogs.

Self-Validating Experimental Protocol: Acquisition & Processing

As an Application Scientist, it is critical to understand why specific experimental parameters are chosen. The following protocol outlines the optimal conditions for analyzing pneumocandin analogs, emphasizing the causality behind each methodological choice.

Step 1: Sample Preparation

• Action: Lyophilize the purified analog to remove residual water. Dissolve ~5-10 mg in 600 µL of 3[3]. Transfer to a 5 mm high-quality NMR tube.

• Causality: Why DMSO-d6 over CD3OD? Methanol rapidly exchanges with amide (-NH) and hydroxyl (-OH) protons, rendering them invisible in the NMR spectrum. Because the sequential walk (tracing the peptide backbone from NHi to CHαi) relies entirely on the visibility of amide protons, DMSO-d6 is the non-negotiable solvent of choice to lock these exchangeable protons into the spectrum.

Step 2: 1D Profiling (1H and 13C)

• Action: Acquire standard 1H (ns=16) and 13C (ns=1024) spectra at 298 K on a high-field spectrometer (≥600 MHz).

• Causality: This establishes baseline purity and provides a rapid inventory of functional groups. The distinct regions—amide protons (7.0–9.0 ppm), α-protons (4.0–5.5 ppm), and the lipid tail's aliphatic envelope (0.8–2.5 ppm)—serve as a diagnostic fingerprint before committing to lengthy 2D acquisitions.

Step 3: Homonuclear 2D (COSY & TOCSY)

• Action: Acquire DQF-COSY and TOCSY (mixing time 80–100 ms).

• Causality: COSY identifies strictly adjacent protons (via ³J coupling), while TOCSY relays magnetization through the entire continuous spin system of each amino acid. This allows the researcher to isolate the individual "building blocks" of the hexapeptide (e.g., distinguishing the highly hydroxylated L-homotyrosine spin system from the L-ornithine system).

Step 4: Heteronuclear 2D (HSQC & HMBC)

• Action: Acquire multiplicity-edited HSQC and HMBC (optimized for long-range coupling, J = 8 Hz).

• Causality: HSQC resolves overlapping proton signals by spreading them into the 13C dimension. HMBC is the critical tool for sequence assembly; it bridges the isolated spin systems by revealing 2-bond and 3-bond C-H couplings, definitively linking the peptide backbone (CHα to C=O) and attaching the lipid tail to the core.

Step 5: Spatial Correlation (ROESY)

• Action: Acquire ROESY with a 200–300 ms spin-lock.

• Causality: Why ROESY instead of NOESY? Pneumocandins have a molecular weight of ~1065 Da. At typical superconducting magnetic field strengths (600–800 MHz), molecules of this intermediate size tumble at a rate where the NOE correlation time ( ωτc​≈1 ) causes the NOE intensity to cross through zero. ROESY utilizes a spin-lock field to ensure positive cross-peaks regardless of the correlation time, making it a fail-safe choice for assigning the relative stereochemistry of the hydroxyl groups.

Logical Deduction of the Cyclic Hexapeptide

Once the data is acquired, the structural elucidation follows a strict logical deduction sequence. The cyclic nature of pneumocandins means there is no true N-terminus or C-terminus, requiring a robust method to map the macrocycle.

Caption: Logical sequence for mapping hexapeptide connectivity and lipid tail attachment.

Case Studies: Differentiating Analogs via Quantitative Data

Genetic engineering and mutasynthesis generate pneumocandin analogs that differ subtly from the parent Pneumocandin B0. For instance, the disruption of nonheme iron oxygenase genes (e.g., GLOXY1) creates 4[4], while feeding alternative side-chain precursors yields5[5].

Recognizing the diagnostic chemical shifts of these modifications is essential. The table below summarizes the quantitative NMR data used to distinguish the parent molecule from its engineered counterparts.

Table 1: Diagnostic NMR Shifts in Pneumocandin Analogs

Structural Feature	NMR Experiment	Diagnostic Signal (Parent Pneumocandin B0)	Analog Variation (Engineered Mutants)
L-homoTyr C-4	13C / HSQC	Oxymethine (δC 75.8 / δH 4.28)	Replaced by a methylene (δC 24.8 / δH 2.09) in monodeoxy Pneumocandin F[4].
L-Ornithine	COSY / TOCSY	Continuous spin system: CH-CH2-CHOH-CHOH	Isolated spin systems due to missing hydroxyls (e.g., dideoxy analog 9)[4].
Lipid Tail Linkage	HMBC	Carbonyl (δC ~174) coupling to Orn-NαH	Conserved linkage, but aliphatic envelope varies (e.g., myristic vs. palmitic acid)[5].
Peptide Backbone	ROESY	NHi ↔ NHi+1 sequential cross-peaks	Conserved cyclic hexapeptide spatial arrangement.

By leveraging the high-resolution capabilities of HSQC and HMBC, researchers can confidently confirm that specific fatty acids (such as pentadecanoic or palmitic acids) have been successfully incorporated into the hexapeptide core during mutasynthesis[5]. Similarly, the absence of specific cross-peaks in COSY spectra provides immediate validation of targeted gene knockouts that prevent hydroxylation at the 3-homoTyr and 4-Orn positions[4].

Conclusion

The structural elucidation of pneumocandin analogs is a textbook application of advanced natural product NMR. By strictly adhering to a self-validating protocol—utilizing DMSO-d6 to preserve exchangeable protons, mapping spin systems via TOCSY, linking the sequence via HMBC, and confirming stereochemistry with ROESY—scientists can unambiguously characterize novel echinocandin derivatives. As the search for next-generation antifungals accelerates, mastering these NMR techniques remains indispensable for drug development professionals.

Sources

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• 5. Engineering of New Pneumocandin Side-Chain Analogues from Glarea lozoyensis by Mutasynthesis and Evaluation of Their Antifungal Activity - PMC [pmc.ncbi.nlm.nih.gov]

genetic engineering of biosynthetic gene clusters for pneumocandins

Title : Genetic Engineering of Biosynthetic Gene Clusters for Pneumocandins: A Comprehensive Technical Guide

Introduction

Pneumocandins are a class of lipohexapeptide antifungals produced by the filamentous fungus Glarea lozoyensis. Among these, Pneumocandin B0 (PB0) holds immense clinical significance as the essential starting material for the semisynthesis of caspofungin acetate, a first-in-class echinocandin antifungal drug[1]. Historically, wild-type G. lozoyensis produces Pneumocandin A0 as the major metabolite, with PB0 representing a minor fraction (A0:B0 ratio of ~7:1)[1]. The structural similarity between A0 and B0 makes downstream purification exceptionally challenging and costly.

Recent advances in genomics and genetic engineering have elucidated the pneumocandin biosynthetic gene cluster (BGC)[2], enabling rational strain engineering. This guide provides an in-depth analysis of the architecture of the pneumocandin BGC, the causality behind targeted genetic manipulations, and self-validating protocols for engineering G. lozoyensis to maximize PB0 yield and purity.

Architecture and Mechanistic Logic of the Pneumocandin BGC

The pneumocandin BGC spans approximately 66 kb and is highly autonomous[3]. The biosynthesis is governed by a mega-enzyme complex and a suite of tailoring enzymes:

• Core Megasynthases : The pathway is initiated by a polyketide synthase (GLPKS4 ) which synthesizes the 10R,12S-dimethylmyristoyl side chain. This lipid tail is then transferred to a nonribosomal peptide synthetase (GLNRPS4 ), which sequentially assembles the hexapeptide core[3]. Disruption of either gene completely abolishes pneumocandin production[2].

• Lipoinitiation : The enzyme GLligase catalyzes the critical lipoinitiation step, attaching the polyketide side chain to the first amino acid of the core[4].

• Tailoring Enzymes : The core peptide undergoes extensive hydroxylation and cyclization mediated by cytochrome P450 monooxygenases (GLP450-1, GLP450-2) and non-heme, α-ketoglutarate-dependent oxygenases (GLOXY1, GLOXY2, GLOXY3, GLOXY4)[3].

Causality in Biosynthesis : The divergence between Pneumocandin A0 and B0 hinges on a single amino acid residue at position 6 of the hexapeptide. GLOXY4 is responsible for the cyclization of L-leucine to form 4S-methyl-L-proline, leading to Pneumocandin A0. In the absence of GLOXY4 activity, 3S-hydroxyl-L-proline is incorporated instead, exclusively yielding Pneumocandin B0[1].

Caption: Biosynthetic logic of pneumocandins and the metabolic shift induced by GLOXY4 disruption.

Rational Genetic Engineering Strategies

To optimize G. lozoyensis for industrial PB0 production, two primary strategies are employed: metabolic rerouting (eliminating impurities) and regulatory overexpression (boosting titer).

Strategy A: Exclusive PB0 Production via GLOXY4 Disruption By knocking out the GLOXY4 gene using Agrobacterium tumefaciens-mediated transformation (AMT), the L-leucine cyclization pathway is blocked. This forces the NRPS to incorporate 3S-hydroxyl-L-proline at position 6. The result is a complete abolition of Pneumocandin A0 and the exclusive production of PB0, drastically simplifying downstream purification and reducing production costs[1].

Strategy B: Yield Enhancement via CRISPR/Cas9 and Regulatory Engineering Historically, filamentous fungi like G. lozoyensis have been difficult to genetically manipulate due to low homologous recombination efficiencies. The recent development of a dual-sgRNA CRISPR/Cas9 system for G. lozoyensis has revolutionized this process[5]. Targeting regulatory genes within the cluster has proven highly effective. For instance, glhyp acts as a critical positive regulator for the BGC. Deletion of glhyp silences nearly all cluster genes, whereas its overexpression under a constitutive promoter leads to a 2.38-fold increase in PB0 production[5].

Quantitative Summary of BGC Engineering Targets

Gene Target	Enzyme/Function	Engineering Strategy	Phenotypic Outcome / Yield Impact	Reference
GLPKS4	Polyketide Synthase	Disruption	Complete loss of pneumocandin biosynthesis.	[2]
GLOXY4	Oxygenase	Disruption	Abolishes A0; exclusive production of B0.	[1]
GLligase	Acyl-CoA Ligase	Disruption	Loss of pathway products; confirms lipoinitiation role.	[4]
glhyp	Putative Regulator	Overexpression	2.38-fold increase in PB0 titer.	[5]
gltrt	Unknown / Tailoring	CRISPR Knockout	Significant reduction in PB0 production.	[5]

Experimental Protocols for Strain Engineering

The following protocols detail the self-validating workflows for engineering G. lozoyensis. The causality behind these steps ensures high-efficiency transformation and rigorous validation.

Protocol 1: Protoplast Preparation and CRISPR/Cas9 Editing Causality Check: Filamentous fungi possess thick cell walls that impede DNA entry. Enzymatic removal of the cell wall in an osmotically stabilized environment is required to generate competent protoplasts without causing cell lysis[5].

• Mycelial Cultivation : Inoculate G. lozoyensis spores into 50 mL YPD broth. Cultivate at 25°C, 220 rpm for 48-72 hours until exponential growth is reached.

• Enzymatic Lysis : Harvest mycelia via centrifugation and wash twice with Osmotic Buffer (1.2 M MgSO4, 10 mM sodium phosphate, pH 5.8). Resuspend in 10 mL Osmotic Buffer containing 10 mg/mL Lysing Enzymes from Trichoderma harzianum.

• Protoplast Isolation : Incubate at 30°C for 3-4 hours with gentle shaking (80 rpm). Filter the lysate through sterile Miracloth to remove undigested mycelia.

• RNP Assembly : In vitro assemble the Cas9-sgRNA ribonucleoprotein (RNP) complex by incubating purified Cas9 protein with dual sgRNAs targeting the gene of interest (e.g., glhyp) at 37°C for 15 minutes[5].

• PEG-Mediated Transformation : Mix 10⁷ protoplasts with the RNP complex and a donor DNA repair template (containing a selective marker, e.g., hygromycin resistance, flanked by homologous arms). Add 60% PEG 4000 dropwise to induce membrane fusion and DNA uptake.

• Regeneration : Plate the mixture onto regeneration agar containing 1.2 M sorbitol and the appropriate selection antibiotic. Incubate at 25°C for 7-10 days.

Protocol 2: Genotypic and Phenotypic Validation (Self-Validating System) Causality Check: A robust engineering pipeline requires orthogonal validation to ensure the observed phenotype is strictly caused by the intended genotype, ruling out spontaneous mutations or media artifacts[1].

• Genotyping (PCR & Sequencing) : Extract genomic DNA from antibiotic-resistant transformants. Perform diagnostic PCR using primers flanking the integration site. A shift in amplicon size confirms integration. Sanger sequence the locus to verify precise editing without off-target indels.

• Fermentation : Inoculate verified mutants into a defined production medium (e.g., containing mannitol and yeast extract) for 14-17 days at 25°C.

• Metabolite Extraction : Extract the fermentation broth with an equal volume of methanol. Sonicate for 30 minutes and centrifuge to pellet cellular debris.

• HPLC-MS Profiling : Analyze the supernatant using reversed-phase HPLC coupled to a mass spectrometer. Monitor the specific mass-to-charge (m/z) ratios for Pneumocandin A0 (m/z 1080.6[M+H]+) and B0 (m/z 1064.6 [M+H]+). The absence of the A0 peak and the presence of the B0 peak validates the successful metabolic shift[1].

Caption: Self-validating workflow for CRISPR/Cas9-mediated engineering of G. lozoyensis.

Conclusion

The genetic engineering of the pneumocandin biosynthetic gene cluster represents a triumph of rational drug development. By mapping the mechanistic roles of core megasynthases (GLPKS4, GLNRPS4) and tailoring enzymes (GLOXY4, GLligase), researchers have successfully shifted the metabolic flux to exclusively produce the highly valuable Pneumocandin B0[1][2]. Furthermore, the integration of modern CRISPR/Cas9 tools allows for the rapid manipulation of regulatory elements like glhyp, significantly boosting production titers[5]. These methodologies provide a definitive blueprint for the continuous optimization of echinocandin precursors.

References[3] Chen, L., et al. (2015). Genetic Manipulation of the Pneumocandin Biosynthetic Pathway for Generation of Analogues and Evaluation of Their Antifungal Activity. ACS Chemical Biology. View Source[1] Chen, L., et al. (2015). Engineering of Glarea lozoyensis for Exclusive Production of the Pneumocandin B0 Precursor of the Antifungal Drug Caspofungin Acetate. Applied and Environmental Microbiology. View Source[4] Chen, L., et al. (2016). Engineering of New Pneumocandin Side-Chain Analogues from Glarea lozoyensis by Mutasynthesis and Evaluation of Their Antifungal Activity. ACS Chemical Biology. View Source[5] Chen, J., et al. (2024). Exploration of the pneumocandin biosynthetic gene cluster based on efficient CRISPR/Cas9 gene editing strategy in Glarea lozoyensis. International Journal of Biological Macromolecules. View Source[2] Chen, L., et al. (2013). Genomics-driven discovery of the pneumocandin biosynthetic gene cluster in the fungus Glarea lozoyensis. BMC Genomics. View Source

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Targeting the Fungal Cell Wall: A Technical Guide to 1,3-β-D-Glucan Synthase Inhibition by Pneumocandin Analogs

Executive Summary

The fungal cell wall is a dynamic and essential structure, with 1,3-β-D-glucan comprising 50–60% of its structural matrix in dominant human pathogens like Candida and Saccharomyces species[1]. Because mammalian cells entirely lack the enzymatic machinery to synthesize this polysaccharide, 1,3-β-D-glucan synthase represents a highly selective, non-toxic therapeutic target[2][3]. This whitepaper explores the structural biology of this enzyme complex, the kinetic mechanisms by which pneumocandin analogs (such as caspofungin) inhibit its function, and the rigorous, self-validating biochemical methodologies required to evaluate novel inhibitors in the drug development pipeline.

Molecular Architecture of 1,3-β-D-Glucan Synthase

1,3-β-D-glucan synthase (EC 2.4.1.34) is a transmembrane multiprotein complex responsible for the polymerization of glucose into β-(1,3)-glycosidic linkages[1][4]. The functional holoenzyme relies on the interaction of two primary subunits:

• Fks1p (Catalytic Subunit): A large, integral membrane protein belonging to the glycosyltransferase 48 family. It binds the sugar donor, uridine diphosphate-glucose (UDP-Glc), and vectorially extrudes the growing linear glucan chain across the plasma membrane into the periplasmic space[1][5].

• Rho1p (Regulatory Subunit): A small, essential GTPase that acts as an allosteric activator. Rho1p must be in its active, GTP-bound state to interact with Fks1p and initiate polymerization[1][6].

Fig 1. Mechanism of 1,3-β-D-glucan synthase activation and pneumocandin inhibition.

Pneumocandin Analogs: Structural Biology & Inhibition Kinetics

Pneumocandin B0 is a natural lipopeptide fermentation product isolated from the fungus Glarea lozoyensis[3]. Due to its limited aqueous solubility, extensive synthetic modifications were engineered to yield semi-synthetic echinocandins like caspofungin (formerly MK-0991), which boast improved pharmacokinetic profiles and broad-spectrum parenteral efficacy[2][7].

Mechanism of Inhibition

Pneumocandin analogs do not compete with the UDP-glucose substrate at the active site. Instead, they act as non-competitive inhibitors [1][8]. By binding to a distinct allosteric pocket on the Fks1p subunit, these lipopeptides induce a conformational change that halts chain elongation[1][8]. This rapid cessation of glucan synthesis leads to severe structural abnormalities in the cell wall, culminating in osmotic lysis (fungicidal effect) in Candida spp., or the formation of stunted, swollen hyphae (fungistatic effect) in Aspergillus spp.[2][7].

Quantitative Kinetic Data

To contextualize the enzymatic environment, the following table summarizes the validated kinetic and pharmacodynamic parameters of the target and its inhibitors.

Parameter	Value / Characteristic	Reference
Enzyme Km​ (UDP-Glucose)	~0.21 mM to 0.37 mM	[4],[6]
Chain Elongation Rate	51.5 ± 9.8 s⁻¹	[9]
Polymer Product Length	6,550 ± 760 mer	[9]
Inhibition Type	Non-competitive (Allosteric)	[1],[8]
Target Subunit	Fks1p (and Fks2p in specific species)	[1],[5]

Experimental Methodologies & Validated Protocols

As a Senior Application Scientist, I emphasize that the core challenge in assaying 1,3-β-D-glucan synthase lies in the extreme hydrophobicity of both the transmembrane enzyme and its polysaccharide product[6][9]. The following protocol outlines a self-validating in vitro UDP-glucose incorporation assay designed to accurately profile novel pneumocandin analogs.

Fig 2. Self-validating high-throughput in vitro assay workflow for glucan synthase.

Protocol: In Vitro UDP-Glucose Incorporation Assay

Step 1: Membrane Preparation & Solubilization

• Procedure: Lyse fungal cells (e.g., S. cerevisiae or C. albicans) in 50 mM Tris-HCl (pH 7.75) containing 20% glycerol, 1 mM DTT, and a protease/phosphatase inhibitor cocktail[4]. Isolate the membrane fraction via ultracentrifugation (100,000 × g) and resuspend in a buffer containing 0.4% CHAPS and 0.08% cholesteryl hydrogen succinate (CHS)[9].

• Causality: Fks1p requires a highly specific lipid microenvironment to maintain its structural integrity. CHAPS and CHS mimic the native sterol-rich plasma membrane, preventing enzyme denaturation during extraction[5][9]. DTT prevents the oxidation of critical catalytic cysteine residues, while glycerol acts as a thermodynamic stabilizer[4].

Step 2: Reaction Assembly & Allosteric Activation

• Procedure: In a microtiter plate, combine the membrane fraction with 5 mM UDP-[14C]glucose (for radiometric assays) or non-radioactive UDP-Glc (for fluorescent assays)[9][10]. Add 5 mM MgCl₂ and 60 μM GTPγS[4]. Introduce the pneumocandin analog at varying concentrations (e.g., 0.01 nM to 10 μM) in DMSO, ensuring the final DMSO concentration remains < 1%[4].

• Causality: Mg²⁺ is an obligate divalent cation for nucleotide-sugar binding. Crucially, GTPγS (a non-hydrolyzable GTP analog) is added to irreversibly lock the Rho1p regulatory subunit in its active conformation, ensuring stable, constitutive synthase activity in vitro[4][6].

Step 3: Incubation & Product Entrapment

• Procedure: Incubate the mixture at 25°C–30°C for 20–30 minutes[4][9]. Quench the reaction by adding 0.8% perchloric acid or via thermal denaturation[9].

• Self-Validation Step: Always run a time-course validation (e.g., quenching aliquots at 5, 10, and 20 minutes) to confirm that the measured reaction velocity ( Vinitial​ ) falls strictly within the linear range of the enzyme's kinetic profile[4].

Step 4: Detection & Quantification

• Radiometric Method: Filter the quenched reaction through glass-fiber filters. The newly synthesized, highly insoluble 1,3-β-D-glucan polymer is retained on the filter, while unreacted, soluble UDP-[14C]glucose is washed away. Quantify via liquid scintillation counting[9][10].

• Fluorescent Alternative: For high-throughput screening, utilize Aniline Blue. This fluorochrome specifically intercalates into the triple-helical structure of 1,3-β-D-glucan, allowing for direct microplate quantification (Excitation: 400 nm, Emission: 460 nm) without the need for radioactive handling or complex filtration steps[10].

Resistance Mechanisms and Target Validation

Clinical resistance to pneumocandin analogs is almost exclusively driven by point mutations in the FKS1 gene (and FKS2 in species like C. glabrata)[11][12]. These mutations cluster in two highly conserved "hotspot" regions of the Fks1p protein[12].

From a structural biology perspective, amino acid substitutions in these hotspots significantly reduce the binding affinity of the lipopeptide drug without completely abolishing the catalytic efficiency of the enzyme[12]. This allows the fungus to maintain cell wall integrity even under therapeutic drug concentrations. When developing next-generation pneumocandin analogs, screening the compound against a validated panel of FKS hotspot mutants is a mandatory step to ensure broad-spectrum efficacy and overcome existing clinical resistance profiles.

Conclusion

The specific targeting of 1,3-β-D-glucan synthase by pneumocandin analogs represents a triumph of rational antifungal drug development. By combining an understanding of the Fks1p/Rho1p structural biology with rigorous, biochemically validated assays, researchers can continue to refine this lipopeptide class. Future optimizations will likely focus on overcoming emerging FKS mutations and further enhancing oral bioavailability while maintaining the exceptional safety profile inherent to this mechanism of action.

References

• Caspofungin - Doctor Fungus Doctor Fungus URL: [Link]

• Echinocandins – structure, mechanism of action and use in antifungal therapy PubMed Central (PMC) URL:[Link]

• Pneumocandin B0 Wikipedia URL:[Link]

• MK-5204: An orally active β-1,3-glucan synthesis inhibitor ResearchGate URL:[Link]

• A Microtiter-Based Fluorescence Assay for (1,3)-β-Glucan Synthases ResearchGate URL:[Link]

• Cryptococcus neoformans Resistance to Echinocandins: (1,3)β-Glucan Synthase Activity Is Sensitive to Echinocandins Antimicrobial Agents and Chemotherapy - ASM Journals URL:[Link]

• Identification of the FKS1 gene of Candida albicans as the essential target of 1,3-beta-D-glucan synthase inhibitors PubMed Central (PMC) URL:[Link]

• Mechanism of action of echinocandins ResearchGate URL:[Link]

• Length Specificity and Polymerization Mechanism of (1,3)-β-d-Glucan Synthase in Fungal Cell Wall Biosynthesis Biochemistry - ACS Publications URL:[Link]

• Role of FKS Gene in the Susceptibility of Pathogenic Fungi to Echinocandins J-Stage URL:[Link]

• Inhibition mechanism of the fungal β−1,3-glucan synthases by triterpenoid antifungal drugs PubMed Central (PMC) URL:[Link]

• Length specificity and polymerization mechanism of (1,3)-β-D-glucan synthase in fungal cell wall biosynthesis PubMed Central (PMC) URL:[Link]

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• 4. journals.asm.org [journals.asm.org]
• 5. Inhibition mechanism of the fungal β−1,3-glucan synthases by triterpenoid antifungal drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Length specificity and polymerization mechanism of (1,3)-β-D-glucan synthase in fungal cell wall biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
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• 10. researchgate.net [researchgate.net]
• 11. Identification of the FKS1 gene of Candida albicans as the essential target of 1,3-beta-D-glucan synthase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. jstage.jst.go.jp [jstage.jst.go.jp]

Protocols & Analytical Methods

Application Notes and Protocols for Mass Spectrometry-Based Analysis of Pneumocandin Structures

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This document provides a comprehensive guide to the structural analysis of pneumocandins using mass spectrometry. Pneumocandins are a class of lipopeptide antifungal agents, with pneumocandin B0 serving as the precursor for the semi-synthetic drug caspofungin.[1][2] Accurate structural characterization and quantification are critical for drug development, quality control, and research into their biosynthesis.[3][4] This guide offers detailed, field-proven protocols and explains the rationale behind key experimental choices to ensure robust and reliable results.

Introduction to Pneumocandin Analysis by Mass Spectrometry

Pneumocandins consist of a cyclic hexapeptide core acylated with a long-chain fatty acid.[5] This complex structure necessitates powerful analytical techniques for elucidation and quantification. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the cornerstone of modern pneumocandin analysis, offering unparalleled sensitivity and specificity.[4][6] High-resolution mass spectrometry (HRMS), often utilizing Quadrupole Time-of-Flight (Q-TOF) instruments, is indispensable for determining elemental composition and for the structural elucidation of novel analogs.[5][7]

The primary challenges in pneumocandin analysis include:

• Isomeric Separation: Pneumocandins often exist as closely related isomers, such as pneumocandin B0 and C0, which can be difficult to separate chromatographically.[4]

• Structural Complexity: The cyclic nature and presence of non-proteinogenic amino acids complicate fragmentation analysis.[5][8]

• Matrix Effects: When analyzing samples from complex matrices like fermentation broths or plasma, interferences can suppress or enhance ionization, affecting quantification.[9]

This guide will address these challenges by providing optimized protocols for sample preparation, chromatographic separation, and mass spectrometric analysis.

Foundational Workflow for Pneumocandin Structural Analysis

The overall strategy for characterizing pneumocandin structures integrates data from multiple analytical techniques. The process begins with the isolation of the pure compound, followed by a combination of spectroscopic and chemical methods.

Caption: Overall workflow for pneumocandin structure elucidation.[5]

Detailed Experimental Protocols

Protocol 1: Sample Preparation from Fermentation Broth

Rationale: This protocol is designed to efficiently extract pneumocandins from fungal cultures while minimizing the co-extraction of interfering substances. The choice of solvent (methanol or methyl ethyl ketone) is based on its proven efficacy for this class of compounds.[10] Evaporation and reconstitution concentrate the analyte, enhancing detection sensitivity.[10]

Materials:

• Fermentation culture of Glarea lozoyensis

• Methanol or Methyl Ethyl Ketone (LC-MS grade)

• Centrifuge

• Rotary evaporator or vacuum concentrator

• 0.22 µm syringe filters

Step-by-Step Procedure:

• To a 10 mL aliquot of the fermentation culture, add an equal volume of methanol or methyl ethyl ketone.[10]

• Agitate the mixture vigorously for 1 hour at room temperature to ensure thorough extraction.[1]

• Centrifuge the sample at 10,000 x g for 10 minutes to pellet fungal cells and other solid debris.[10]

• Carefully decant and collect the supernatant.

• Evaporate the solvent from the supernatant to dryness using a rotary evaporator or a stream of nitrogen.[10]

• Reconstitute the dried extract in a known volume (e.g., 1 mL) of the initial mobile phase for LC-MS analysis.[10]

• Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial.[10]

Protocol 2: Sample Preparation from Plasma (for Pharmacokinetic Studies)

Rationale: For biological matrices like plasma, protein precipitation is a rapid and effective method for sample cleanup.[6][11] The use of a deuterated internal standard (e.g., Caspofungin-d4) is crucial for accurate quantification, as it co-elutes with the analyte and compensates for matrix effects and variations in instrument response.[6]

Materials:

• Human plasma (with K2-EDTA as anticoagulant)

• Acetonitrile (LC-MS grade) containing the internal standard (e.g., 1 µg/mL Caspofungin-d4)

• Microcentrifuge

• Vortex mixer

Step-by-Step Procedure:

• Pipette 100 µL of human plasma into a microcentrifuge tube.[6]

• Add 200-300 µL of acetonitrile containing the internal standard.[6][11]

• Vortex the tube for 30-60 seconds to precipitate plasma proteins.[6][11]

• Centrifuge the tube at 12,000 x g for 10 minutes at 4°C.[6]

• Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

Rationale: The choice of chromatographic conditions is critical for separating pneumocandin isomers and resolving them from matrix components. Reversed-phase chromatography with a C18 or C8 column is commonly employed.[6][12] For highly polar isomers like pneumocandin B0 and C0, Hydrophilic Interaction Liquid Chromatography (HILIC) can provide superior separation.[4] Electrospray ionization (ESI) in positive mode is typically used, as pneumocandins readily form protonated molecules ([M+H]⁺) and doubly charged ions ([M+2H]²⁺).[13][14]

Instrumentation and Conditions

Parameter	Recommended Setting	Rationale & Key Insights
LC System	UHPLC or HPLC system	UHPLC provides better resolution and faster run times.
Analytical Column	C18 or C8 (e.g., 2.1 x 50 mm, <2 µm)[6][12] or HILIC for isomers[4]	C18 offers good retention for lipopeptides. HILIC is superior for separating highly polar isomers like Pneumocandin C0.[4]
Mobile Phase A	0.1% Formic Acid in Water	Acidifies the mobile phase to promote protonation for positive ion ESI.[1]
Mobile Phase B	0.1% Formic Acid in Acetonitrile or Methanol	Acetonitrile is a strong organic solvent providing good elution for pneumocandins.[1]
Flow Rate	0.2 - 0.4 mL/min	Typical for analytical scale columns.
Column Temp.	40 °C	Elevated temperature can improve peak shape and reduce viscosity.[4]
MS System	Triple Quadrupole or Q-TOF Mass Spectrometer	Triple quadrupoles are ideal for quantitative analysis using MRM.[6] Q-TOFs provide high mass accuracy for structural confirmation.[1]
Ionization Source	Electrospray Ionization (ESI), Positive Mode	Pneumocandins are readily protonated.[14][15] Negative mode can also be used, detecting the [M-H]⁻ ion.[4]
Capillary Voltage	~1800 - 3500 V	Optimize for maximum signal intensity.[7][15]
Drying Gas Temp.	~340 °C	Facilitates desolvation of the analyte ions.[7]

Protocol 3: Quantitative Analysis using Multiple Reaction Monitoring (MRM)

Rationale: MRM is the gold standard for quantification due to its high selectivity and sensitivity. It involves selecting a specific precursor ion (e.g., the protonated molecule of the pneumocandin) and monitoring specific fragment ions produced upon collision-induced dissociation (CID). This "transition" is highly specific to the target analyte.

Caption: Workflow for LC-MS/MS quantification using MRM.[4]

Step-by-Step Procedure:

• Develop an LC method to achieve chromatographic separation of the target pneumocandin(s) from other components.

• Infuse a standard solution of the pneumocandin to determine the m/z of the precursor ion (e.g., [M+H]⁺ or [M+2H]²⁺).

• Perform a product ion scan to identify the most intense and stable fragment ions.

• Set up the MRM method by defining the precursor → product ion transitions for the analyte and internal standard.

• Prepare a calibration curve by analyzing a series of standards of known concentrations.

• Inject and analyze the prepared samples (from Protocol 1 or 2).

• Quantify the pneumocandin concentration in the samples by comparing their peak area ratios (analyte/internal standard) to the calibration curve.

Example MRM Transitions for Echinocandins:

Compound	Precursor Ion (m/z)	Product Ion(s) (m/z)	Reference(s)
Pneumocandin B0	1065.5 [M+H]⁺	Requires empirical determination	[3]
Pneumocandin A0	1079.5 [M+H]⁺	Requires empirical determination	[3]
Pneumocandin C0	1063.0 [M-H]⁻	338, 356, 360	[4]
Caspofungin	1093.5 [M+H]⁺	1032.9, 286.7	[9]
Anidulafungin	1140.0 [M+H]⁺	388.1, 1122.1	[9]
Micafungin	1270.2 [M+H]⁺	1172.0	[9]

Note: Optimal product ions and collision energies must be determined empirically for each instrument.

Structural Elucidation using High-Resolution Tandem MS (MS/MS)

Rationale: For novel pneumocandins or for confirming the structure of known compounds, HRMS/MS is essential. The accurate mass measurement of fragment ions allows for the determination of their elemental composition, which is crucial for piecing together the peptide sequence and identifying modifications.[5][8] Fragmentation of the cyclic peptide backbone occurs primarily at the amide bonds.[5]

Caption: General fragmentation pathways for pneumocandins in MS/MS.

Data Interpretation:

• Molecular Formula Determination: The high-resolution mass of the precursor ion provides the elemental composition of the entire molecule.[5]

• Side Chain Identification: A prominent fragmentation pathway is often the cleavage of the lipid side chain from the cyclic peptide core.[7]

• Peptide Sequencing: The fragmentation pattern of the cyclic core provides sequence information. Unlike linear peptides, the fragmentation is more complex, but analysis of the resulting b- and y-type ions can help deduce the amino acid sequence.[8]

• Identification of Modifications: Mass shifts in the fragment ions can indicate hydroxylations or methylations on specific amino acid residues, which are common in pneumocandins.[3]

Conclusion and Best Practices

This guide provides a robust framework for the mass spectrometry-based analysis of pneumocandins. By combining meticulous sample preparation, optimized LC-MS/MS conditions, and careful data interpretation, researchers can achieve reliable quantification and detailed structural elucidation.

Key Best Practices:

• System Suitability: Always run a system suitability test before sample analysis to ensure the LC-MS system is performing optimally.

• Quality Controls: Include quality control (QC) samples at low, medium, and high concentrations throughout the analytical run to monitor accuracy and precision.[9]

• Internal Standards: For quantitative studies, the use of a stable isotope-labeled internal standard is highly recommended to correct for matrix effects and ensure data integrity.[6]

• Method Validation: All quantitative methods should be fully validated according to regulatory guidelines, assessing parameters such as linearity, accuracy, precision, and stability.[16]

By adhering to these protocols and principles, researchers and drug development professionals can confidently generate high-quality data for their work on this important class of antifungal agents.

References

• Anidulafungin--challenges in development and validation of an LC-MS/MS bioanalytical method validated for regulated clinical studies.PubMed. (2012-10-15).
• A sensitive liquid chromatography-tandem mass spectrometry method for monitoring the caspofungin trough plasma concentration and its association with caspofungin efficacy in intensive-care-unit p
• Proteomic Analysis of Caspofungin-Induced Responses in Planktonic Cells and Biofilms of Candida albicans.Frontiers. (2021-02-17).
• Quantitative Analysis of Caspofungin in Human Plasma using LC-MS/MS with Caspofungin-d4 Internal Standard.Benchchem.
• A Technical Guide to the Structural Elucidation of Pneumocandin A₀ and Its Analogs.Benchchem.
• Quantitative analysis of the antifungal drug anidulafungin by LC-online SPE-MS/MS in human plasma.PubMed. (2012-06-15).
• High Performance Liquid Chromatography–Tandem Mass Spectrometry Method for Simultaneous Quantification of Caspofungin, Anidulafungin and Micafungin in Human Plasma for Feasible Applications in Pediatric Haematology/Oncology.
• A High Sensitivity LC/MS/MS Method for Quantitative Analysis of Eight Antifungal Drugs in Human Serum.ASMS. (2017).
• Rapid and Sensitive Liquid Chromatography/Mass Spectrometry Assay for Caspofungin in Human Aqueous Humor.PMC.
• Anidulafungin—challenges in development and validation of an LC-MS/MS bioanalytical method validated for regul
• Quantitation of Azoles and Echinocandins in Compartments of Peripheral Blood by Liquid Chrom
• Limited-Sampling Strategies for Anidulafungin in Critically Ill Patients.Antimicrobial Agents and Chemotherapy - ASM Journals.
• Quantitation of Azoles and Echinocandins in Compartments of Peripheral Blood by Liquid Chromatography-Tandem Mass Spectrometry.
• Genomics-driven discovery of the pneumocandin biosynthetic gene cluster in the fungus Glarea lozoyensis.PMC. (2013-05-20).
• Engineering of New Pneumocandin Side-Chain Analogues from Glarea lozoyensis by Mutasynthesis and Evalu
• Application Notes and Protocols for the Quantific
• Engineering of Glarea lozoyensis for Exclusive Production of the Pneumocandin B0 Precursor of the Antifungal Drug Caspofungin Acet
• Mass Spectrometry Analysis of Pneumocandin C0.Benchchem.
• Quantification of micafungin in human plasma by liquid chromatography-tandem mass spectrometry.PubMed. (2014-02-15).
• Engineering of New Pneumocandin Side-Chain Analogues from Glarea lozoyensis by Mutasynthesis and Evaluation of Their Antifungal Activity.
• Engineering of Glarea lozoyensis for Exclusive Production of the Pneumocandin B 0 Precursor of the Antifungal Drug Caspofungin Acetate.
• Simple and robust LC-MS/MS analysis method for therapeutic drug monitoring of micafungin.PubMed. (2018-06-01).
• Simple and robust LC-MS/MS analysis method for therapeutic drug monitoring of micafungin.University of Groningen. (2018-06-04).
• Simultaneous Quantification of Seven Antifungal Agents in Human Serum Using Liquid Chromatography-Tandem Mass Spectrometry.MDPI. (2023-10-30).
• Identification of pneumocandin A 0 in fermentation extracts of strains of Glarea lozoyensis.
• Engineering of Glarea lozoyensis for Exclusive Production of the Pneumocandin B0 Precursor of the Antifungal Drug Caspofungin Acetate.Applied and Environmental Microbiology - ASM Journals. (2015-02-10).
• Genomics-driven discovery of the pneumocandin biosynthetic gene cluster in the fungus Glarea lozoyensis.
• Leveraging High-Resolution Ion Mobility-Mass Spectrometry for Cyclic Peptide Soft Spot Identific
• MALDI-TOF mass spectrometric analysis of cyclic lipopeptides present in...
• Structural Characterization of Cyclic Peptides using a Quadrupole Time-of-Flight Mass Spectrometer.Shimadzu. (2019).
• Pharmacokinetic Properties of Micafungin in Critically Ill Patients Diagnosed with Invasive Candidiasis.PMC. (2017-11-22).
• Matrix-Assisted Laser Desorption Ionization-Time of Flight Mass Spectrometry of Lipopeptide Biosurfactants in Whole Cells and Culture Filtrates of Bacillus subtilis C-1 Isolated from Petroleum Sludge.Applied and Environmental Microbiology - ASM Journals.
• Detection of Cyclic Lipopeptide Biomarkers from Bacillus Species Using Atmospheric Pressure Matrix-Assisted Laser Desorption/Ionization Mass Spectrometry.

Sources

• 1. Engineering of Glarea lozoyensis for Exclusive Production of the Pneumocandin B0 Precursor of the Antifungal Drug Caspofungin Acetate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. Genomics-driven discovery of the pneumocandin biosynthetic gene cluster in the fungus Glarea lozoyensis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Engineering of New Pneumocandin Side-Chain Analogues from Glarea lozoyensis by Mutasynthesis and Evaluation of Their Antifungal Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. shimadzu.com [shimadzu.com]
• 9. researchgate.net [researchgate.net]
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• 11. lcms.cz [lcms.cz]
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• 13. Rapid and Sensitive Liquid Chromatography/Mass Spectrometry Assay for Caspofungin in Human Aqueous Humor - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. journals.asm.org [journals.asm.org]

Application Note: Advanced Extraction and Isolation Protocols for Pneumocandin Analogs

Biological Rationale and Separation Challenges

Pneumocandins are a class of echinocandin-type cyclic lipohexapeptides produced by the filamentous fungus Glarea lozoyensis[1][2]. As potent inhibitors of β -(1,3)-D-glucan synthase, these molecules are critical in modern pharmacology. Specifically, Pneumocandin B0 serves as the indispensable starting material for the semi-synthesis of caspofungin acetate, a frontline intravenous antifungal drug[2].

The primary challenge in downstream processing is the co-production of closely related structural analogs, predominantly Pneumocandin A0, B0, and C0[1][2].

• Pneumocandin A0 is the dominant product in wild-type strains and differs from B0 by an additional methyl group[2].

• Pneumocandin C0 is a strict positional isomer of B0, differing only in the placement of a single hydroxyl group on a proline residue[1][3].

The Causality of Method Selection: Because B0 and C0 possess nearly identical hydrophobicities and molecular weights, conventional reversed-phase (C18) chromatography and standard crystallization fail to achieve baseline resolution[1][3]. Therefore, an orthogonal purification strategy—leveraging macroporous resins for bulk impurity removal and Hydrophilic Interaction Liquid Chromatography (HILIC) for isomer resolution—is required to achieve pharmaceutical-grade purity.

Strategic Isolation Workflow

The following diagram illustrates the logical progression from crude fermentation broth to the isolated, high-purity analog.

Workflow for extraction and isolation of pneumocandin analogs.

Quantitative Process Metrics

To evaluate the efficiency of the isolation system, researchers must benchmark their yields and purities against established process metrics. The table below summarizes the expected quantitative outcomes at each stage of the extraction and isolation protocol.

Purification Stage	Target Output	Typical Purity (%)	Key Impurities Removed
Solvent Extraction	Crude Extract	20 - 30%	Water-soluble media, cellular debris
Macroporous Resin	Enriched Fraction	60 - 75%	Pigments, highly polar/non-polar compounds
Preparative HILIC	Isolated Isomers	> 95%	Structural isomers (A0, C0)
Crystallization	API-Grade B0	> 98%	Trace solvents, residual salts

Detailed Experimental Protocols

Protocol A: Primary Extraction from Mycelial Biomass

Causality: Pneumocandins are highly lipophilic and are predominantly retained intracellularly or bound to the fungal mycelial wall. Attempting to extract the entire broth is inefficient and pulls in water-soluble contaminants. By isolating the biomass first and utilizing a water-immiscible solvent like n-butanol, researchers can exploit the lipopeptide's partition coefficient to maximize recovery[1][4].

• Harvesting: Filter the G. lozoyensis fermentation broth using a filter press or centrifuge at 4,000 × g for 20 minutes at 30°C to separate the mycelial cake from the liquid medium[1][5].

• Solvent Partitioning: Resuspend the harvested mycelial cake in n-butanol or isobutanol. A standard ratio is 8 kg of solvent for every 20 kg of initial broth equivalent[1][5].

• Extraction: Agitate the mixture thoroughly at room temperature for 2 hours to ensure the efficient mass transfer of the intracellular pneumocandins into the organic phase[1][5].

• Phase Separation & Washing: Centrifuge to separate the organic n-butanol phase from the spent biomass[1]. Wash the concentrated organic layer with an equal volume of water (1:1 w/w) for 30–40 minutes to strip away co-extracted polar impurities[1][5].

• Concentration: Concentrate the organic layer under vacuum at 45–50°C[1].

Protocol B: Enrichment via Macroporous Resin

Causality: Direct injection of crude n-butanol extracts onto high-resolution preparative HPLC columns will cause rapid irreversible column fouling. Macroporous resins (such as D303 or HZ830) act as a robust, high-capacity orthogonal purification step. They utilize pore size and hydrophobic interactions to strip away bulk pigments, acting as a self-validating cleanup step that protects downstream instrumentation[6].

• Column Preparation: Pack a column with D303 macroporous resin (diameter-to-height ratio of 1:6) and equilibrate with deionized water[6].

• Loading: Load the concentrated crude extract onto the resin at a flow rate of 1 to 2 Bed Volumes (BV) per hour[6].

• Washing (Polar Impurity Removal): Wash the saturated resin with 30–40% aqueous ethanol to elute highly polar impurities without displacing the target lipopeptides[6].

• Target Elution: Elute the pneumocandin-enriched fraction using 80–90% ethanol at a reduced flow rate (e.g., 0.5 BV/hour) to ensure sharp elution bands[6].

• Recovery: Evaporate the eluate to dryness to yield a semi-purified pneumocandin powder.

Protocol C: High-Resolution Separation of B0 and C0 Isomers (HILIC)

Causality: Because Pneumocandin B0 and C0 are structural isomers differing only by the position of a single hydroxyl group, standard reversed-phase chromatography cannot resolve them. Hydrophilic Interaction Liquid Chromatography (HILIC) provides an alternative separation mechanism based on hydrogen bonding and dipole-dipole interactions, which is highly sensitive to the exact spatial orientation of hydroxyl groups[1][3].

• Stationary Phase Selection: Utilize a preparative HILIC column featuring an unmodified silica or specialized hydrophilic stationary phase (e.g., Ascentis Express HILIC, 2.7 µm or 5 µm particle size)[1][3].

• Mobile Phase Preparation: Prepare a mobile phase consisting of 85% (v/v) Acetonitrile (ACN) and 15% (v/v) aqueous buffer (0.1% w/w ammonium acetate, adjusted to pH 4.5)[1][3]. Note: The acidic pH is critical as it ensures the peptide bonds remain consistently protonated, preventing peak tailing.

• Sample Injection: Dissolve the semi-purified pneumocandin powder into the mobile phase to prevent solvent-mismatch band broadening[3].

• Chromatographic Run: Run the method isocratically. (For analytical scale, utilize a flow rate of 1 mL/min; scale volumetrically for preparative columns)[1][3].

• Fraction Collection: Monitor the elution profile using UV detection at 210 nm and 280 nm[7]. Pneumocandin B0 will elute as a distinct, baseline-resolved peak separate from C0[3].

System Self-Validation & Quality Control

To ensure the integrity of the isolated fractions, an analytical feedback loop is mandatory. Every protocol described above must be validated in real-time to ensure that fraction pooling is driven by empirical mass-spectrometry data rather than assumed retention times.

• Analytical Verification: Aliquots of the collected preparative fractions must be immediately analyzed using an analytical LC-MS system (e.g., a Zorbax 300SB-C18 analytical column coupled with an ESI-TOF mass spectrometer)[2][7].

• Acceptance Criteria: The mass spectrum must confirm the [M+H]+ ion for Pneumocandin B0 ( m/z≈1065.5 )[2]. The chromatographic purity must exceed 95% by peak area integration before the pooled fractions are subjected to final crystallization[8][9].

References

• Benchchem. Application Note: A Comprehensive Protocol for the Extraction and Purification of Pneumocandin C0 from Glarea lozoyensis Fermentation Broth.1

• National Institutes of Health (PMC). Engineering of Glarea lozoyensis for Exclusive Production of the Pneumocandin B0 Precursor of the Antifungal Drug Caspofungin Acetate.2

• Google Patents (EP2464374B1). Separation and/or purification of pneumocandin b0 from c0.3

• Patsnap. Preparation method of high-purity pneumocandin B0.6

• International Journal of Scientific Research in Science and Technology (IJSRST). Isolation of Pneumocandin Bo by Optimization of Downstream Process Parameters using Statistical Approach.5

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Engineering of Glarea lozoyensis for Exclusive Production of the Pneumocandin B0 Precursor of the Antifungal Drug Caspofungin Acetate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. EP2464374B1 - Separation and/or purification of pneumocandin b0 from c0 - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. ijsrst.com [ijsrst.com]
• 6. Preparation method of high-purity pneumocandin B0 - Eureka | Patsnap [eureka.patsnap.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. data.epo.org [data.epo.org]
• 9. researchgate.net [researchgate.net]

Advanced Solid-Phase Peptide Synthesis (SPPS) of Pneumocandin-Like Lipocyclohexapeptides: Strategies for Macrocyclization and Lipidation

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Application Note & Comprehensive Protocol

Scientific Rationale and Introduction

Pneumocandins are a class of naturally occurring lipohexapeptides belonging to the echinocandin family, primarily produced by the fungus Glarea lozoyensis[1][2]. These molecules exhibit potent antifungal activity by non-competitively inhibiting 1,3-β-D-glucan synthase, an enzyme critical for the biosynthesis of the fungal cell wall[3][4]. Pneumocandin B0 serves as the critical starting material for the semisynthesis of Caspofungin, a first-line clinical antifungal drug[4].

Historically, structural diversification of pneumocandins has been restricted to semisynthetic modifications or mutasynthesis (genetic manipulation of the producing organism combined with precursor feeding)[1][2]. However, the rising threat of multidrug-resistant fungal strains necessitates the development of fully synthetic, tunable analogues—including fluorescent probes to study resistance mechanisms[3].

Total synthesis of pneumocandin-like compounds via Solid-Phase Peptide Synthesis (SPPS) presents profound chemical challenges:

• Complex Non-Proteinogenic Amino Acids: The core hexapeptide contains highly functionalized residues such as 3-hydroxyproline, homotyrosine, and dihydroxyornithine.

• Extreme Lipophilicity: The N-terminal lipid tail (e.g., dimethylmyristate) drastically reduces solubility, promoting severe aggregation.

• Macrocyclization: Head-to-tail cyclization of linear hexapeptides in solution often suffers from dimerization, epimerization, and poor yields due to conformational constraints.

To overcome these hurdles, this application note details a state-of-the-art Fmoc-SPPS strategy utilizing a safety-catch linker resin . This self-validating system enables on-resin lipidation and simultaneous cleavage-cyclization, exploiting the pseudo-dilution effect of the solid support to drive intramolecular macrocyclization over intermolecular dimerization[3].

Fig 1: Mechanism of action of pneumocandin analogues targeting fungal cell wall biosynthesis.

Mechanistic Insights: The Safety-Catch SPPS Strategy

Instead of standard 2-CTC or Wang resins, which require cleavage of the linear peptide prior to high-dilution solution-phase cyclization, we employ a 4-sulfamylbutyryl (Kenner) safety-catch resin .

The Causality Behind the Chemistry:

• Sequence Elongation: The sulfonamide linker is completely stable to both the basic conditions of Fmoc deprotection (20% piperidine) and the acidic conditions used for side-chain deprotection (TFA). This allows for rigorous, iterative elongation of the sterically hindered hexapeptide core.

• On-Resin Lipidation: Attaching the lipophilic fatty acid tail (e.g., myristic acid) to the N-terminus while the peptide is still anchored to the resin prevents the catastrophic aggregation that occurs when handling linear lipopeptides in solution. The resin matrix provides a solvating environment.

• Activation and Cleavage-Cyclization: Once the linear sequence is complete, the sulfonamide is activated via alkylation (using iodoacetonitrile), converting it into a highly reactive N-acylsulfonamide. Addition of a mild base (DIPEA) triggers the deprotected N-terminal amine (or a specific side-chain amine) to attack the activated C-terminus. Because the peptide is tethered, the effective local concentration of the N-terminus relative to the C-terminus is extremely high (pseudo-dilution), driving intramolecular macrocyclization and simultaneously cleaving the mature cyclic product from the resin[3].

Fig 2: Workflow for the solid-phase synthesis of pneumocandin analogues via safety-catch linker.

Quantitative Data Presentation

The efficacy of synthetic pneumocandin analogues is heavily dependent on the nature of the lipid tail and the macrocyclic core. The table below summarizes comparative in vitro data for natural, semisynthetic, and fully synthetic analogues.

Compound	Source / Synthesis Method	Modification	MIC vs C. albicans (µg/mL)	Hemolytic Activity
Pneumocandin B0	Natural Fermentation (G. lozoyensis)	Native (Dimethylmyristoyl tail)	0.25 - 0.50	Moderate
Caspofungin	Semisynthetic (from Pneumocandin B0)	Ethylenediamine moiety added	0.03 - 0.12	Low
Pneumocandin I	Mutasynthesis (GLPKS4 disruption)	Straight C16 side chain	0.12 - 0.25	Moderate
Syn-EC-Myr	Fully Synthetic (SPPS)	Myristoyl tail, simplified core	0.50 - 1.00	Low
Syn-EC-Fluor	Fully Synthetic (SPPS)	NBD-fluorophore tagged tail	1.00 - 2.00	Low

Data synthesized from mutasynthesis and synthetic analogue literature[1][2][3].

Experimental Protocols

Protocol A: Preparation and Loading of the Safety-Catch Resin

The loading of the first amino acid onto the sulfamylbutyryl resin is notoriously difficult due to the low nucleophilicity of the sulfonamide. We employ a specialized low-temperature PyBOP activation to prevent epimerization.

• Resin Swelling: Weigh 0.5 mmol of 4-sulfamylbutyryl AM resin (loading ~0.8 mmol/g) into a fritted SPPS syringe. Swell in Dichloromethane (DCM) for 30 min, followed by N,N-Dimethylformamide (DMF) for 30 min.

• Pre-activation: In a separate vial, dissolve the first Fmoc-protected amino acid (e.g., Fmoc-Pro-OH, 2.0 mmol, 4 eq) and PyBOP (2.0 mmol, 4 eq) in minimal DMF/DCM (1:1). Add N,N-Diisopropylethylamine (DIPEA) (4.0 mmol, 8 eq).

• Coupling: Cool the pre-activation mixture to -20°C for 5 minutes. Add the mixture to the resin and agitate gently at -20°C for 16 hours.

• Capping: Wash the resin with DMF (3x). Cap unreacted sulfonamide sites using Acetic Anhydride (Ac2O) / DIPEA / DMF (1:2:7) for 30 minutes at room temperature.

• Validation: Perform a modified Kaiser test or cleave a micro-aliquot to confirm loading efficiency via LC-MS.

Protocol B: Iterative Fmoc-SPPS Elongation

Due to the steric bulk of unusual amino acids (e.g., Fmoc-3-HyPro(tBu)-OH), highly reactive coupling reagents (HATU) and extended coupling times are required.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 x 10 min). Wash thoroughly with DMF (5x) and DCM (3x).

• Coupling: For each subsequent residue, dissolve the Fmoc-amino acid (3 eq), HATU (2.9 eq), and HOAt (3 eq) in DMF. Add DIPEA (6 eq) and immediately add to the resin.

• Agitation: Agitate for 2 hours at room temperature. For sterically hindered junctions (e.g., coupling onto N-methylated residues or hydroxyproline), perform a double coupling (repeat step 2).

• Monitoring: Verify coupling completion using the chloranil test (for secondary amines) or Kaiser test (for primary amines).

Protocol C: On-Resin Lipidation

Coupling the fatty acid tail prior to cleavage ensures the highly lipophilic intermediate remains solvated by the resin matrix.

• Final Deprotection: Remove the N-terminal Fmoc group of the completed hexapeptide using 20% piperidine in DMF.

• Fatty Acid Coupling: Dissolve the desired fatty acid (e.g., Myristic acid or a synthetic fluorescent lipid derivative, 3 eq) with HATU (2.9 eq) and DIPEA (6 eq) in a 1:1 mixture of DMF and N-Methyl-2-pyrrolidone (NMP) to enhance solubility.

• Reaction: Add to the resin and agitate for 4 hours. Wash extensively with DMF, DCM, and Methanol to remove unreacted lipid.

Protocol D: Resin Activation, Macrocyclization, and Cleavage

This self-validating step ensures that only the correctly folded, cyclized product is released into the solution, leaving uncyclized truncated sequences bound to the resin or as insoluble oligomers.

• Activation: Wash the resin with NMP. Add Iodoacetonitrile (20 eq) and DIPEA (10 eq) in NMP. Agitate shielded from light for 24 hours at room temperature. This converts the sulfonamide to the highly reactive N-acylsulfonamide.

• Washing: Wash the activated resin with NMP (3x) and anhydrous Tetrahydrofuran (THF) (5x).

• Cyclization/Cleavage: Suspend the resin in anhydrous THF containing 0.5 M DIPEA (to deprotonate the attacking nucleophile). Agitate for 24-48 hours. The N-terminal amine will attack the activated C-terminus, releasing the cyclic lipopeptide into the THF solution.

• Collection: Filter the THF solution. Wash the resin with additional THF and DCM. Combine the filtrates and evaporate under reduced pressure.

• Global Deprotection: Treat the crude cyclic lipopeptide with a cleavage cocktail (TFA/Triisopropylsilane/Water, 95:2.5:2.5) for 2 hours to remove side-chain protecting groups (e.g., tBu, Trt).

• Purification: Precipitate the crude product in cold diethyl ether, centrifuge, and purify via preparative C18 Reverse-Phase HPLC. Lyophilize to obtain the pure pneumocandin analogue as a white powder.

References

• Mutasynthesis of Novel Pneumocandin Analogs: Applic
• Engineering of New Pneumocandin Side-Chain Analogues from Glarea lozoyensis by Mutasynthesis and Evaluation of Their Antifungal Activity Scholars@Duke
• A Straightforward and Versatile Synthetic Route to Tunable Cyclic Lipopeptides for Fluorescent Echinocandin Analogues ChemRxiv
• Pneumocandin B0 – Knowledge and References Taylor & Francis

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Scholars@Duke publication: Engineering of New Pneumocandin Side-Chain Analogues from Glarea lozoyensis by Mutasynthesis and Evaluation of Their Antifungal Activity. [scholars.duke.edu]
• 3. chemrxiv.org [chemrxiv.org]
• 4. taylorandfrancis.com [taylorandfrancis.com]

Technical Notes & Optimization

improving aqueous solubility of pneumocandin analogs

Welcome to the Technical Support Center for Echinocandin and Pneumocandin Analog Development. As a Senior Application Scientist, I have designed this guide to address the critical bottleneck in lipopeptide research: overcoming the inherent hydrophobicity of the pneumocandin hexapeptide core to achieve viable aqueous solubility for in vitro assays and intravenous formulations.

Below, you will find mechanistic FAQs, quantitative comparative data, self-validating experimental protocols, and troubleshooting workflows to guide your formulation and synthetic strategies.

I. Core Mechanisms & FAQs: The Solubility Challenge

Q: Why is the natural precursor, Pneumocandin B0, practically insoluble in water? A: Pneumocandin B0 is a cyclic hexapeptide acylated with a highly lipophilic dimethylmyristoyl tail. This structure creates a rigid, hydrophobic core that strongly favors self-aggregation over hydration, resulting in an aqueous solubility of less than 1 mg/mL[1]. Without modification, it cannot be formulated as an aqueous intravenous solution.

Q: How does the chemical conversion of Pneumocandin B0 to Caspofungin physically alter its solubility? A: The semi-synthesis of Caspofungin introduces an ethylenediamine group at the ornithine-like residue of the pneumocandin core[2]. This modification replaces a neutral amide with a highly ionizable cationic primary amine. This cationic center disrupts hydrophobic self-aggregation and facilitates strong ion-pairing with water molecules and biological phospholipids, drastically increasing aqueous solubility to approximately 100 mg/mL[3].

Q: If chemical modification isn't an option for my analog, how can I achieve aqueous solubility? A: If you are working with an unmodified or highly lipophilic analog (similar to Anidulafungin, which lacks ionizable groups and has <0.1 mg/mL solubility), you must rely on micellar formulation. The industry standard is utilizing Polysorbate 80, a nonionic surfactant that forms micelles in water to harbor the lipophilic drug, combined with a co-solvent phase during initial reconstitution[4].

Q: Why do my soluble analogs degrade after being dissolved in aqueous buffers? A: Echinocandins are highly susceptible to pH-dependent hydrolysis of the peptide backbone. Stability drops precipitously below pH 4.0 and above pH 8.0[5]. Soluble analogs must be lyophilized with bulking agents (like mannitol) and stabilizers (like sucrose) to prevent degradation during storage, and reconstituted immediately prior to use[6].

II. Quantitative Solubility Profiles

To select the correct downstream workflow, you must understand the baseline physicochemical properties of your target analog.

Compound	Natural Precursor	Key Structural Modification	Aqueous Solubility	Primary Solubilization Strategy
Pneumocandin B0	G. lozoyensis (Natural)	None	< 1 mg/mL	Organic co-solvents (DMSO/MeOH)
Caspofungin Acetate	Pneumocandin B0	Ethylenediamine addition	~100 mg/mL	Chemical modification + Lyophilization
Micafungin Sodium	FR901379	N-acyl side chain replacement	> 50 mg/mL	Retention of natural O-sulfate group
Anidulafungin	Echinocandin B	Terphenyl side chain addition	< 0.1 mg/mL	Micellar formulation (Polysorbate 80)

Data synthesized from established pharmacological profiling of echinocandin derivatives[3],[1],[7],[4].

III. Experimental Protocol: Chemical Solubilization via Amination

If you are synthesizing novel pneumocandin derivatives, the most reliable method to improve solubility is the three-step amination protocol derived from the Caspofungin synthesis pathway[8]. This protocol is a self-validating system: the successful addition of the hydrophilic moiety is directly confirmed by the phase shift of the product into the aqueous layer during workup.

Step 1: Phenylthioaminal Intermediate Formation

• Causality: The primary amide of Pneumocandin B0 must be activated for substitution.

• Action: Dissolve Pneumocandin B0 in anhydrous acetonitrile. Add phenylboronic acid and 4-hydroxy thiophenol. Cool to -20°C. Slowly add triflic acid dropwise. Stir for 2.5 hours.

• Validation: Quench with aqueous sodium acetate. The intermediate will precipitate out as it remains highly lipophilic.

Step 2: Reduction to Primary Amine

• Causality: The thiophenol group is removed to expose a reactive amine site.

• Action: Resuspend the intermediate and subject it to reduction (typically using a borane complex or similar reducing agent depending on the specific analog).

Step 3: Ethylenediamine Addition & Phase Shift

• Causality: Nucleophilic substitution installs the ionizable ethylenediamine group, fundamentally shifting the molecule's partition coefficient.

• Action: Dissolve the crude amine intermediate in methanol. Add ethylenediamine dropwise at 35°C. Stir for 24 hours.

• Validation: Add the reaction mixture to an acetic acid/water solution. Unlike the precursor, the successfully modified analog will remain completely dissolved in the aqueous acidic phase. Purify via preparative HPLC (C18 column, acetonitrile/water gradient with 0.15% acetic acid)[8].

Chemical synthesis workflow converting insoluble Pneumocandin B0 to a soluble analog.

IV. Troubleshooting Guide: Resolving Formulation Failures

Even with modified analogs, researchers frequently encounter precipitation or degradation during assay preparation. Use the following diagnostic workflow to rescue your formulations.

Issue 1: The analog precipitates immediately upon dilution in aqueous assay buffer.

• Root Cause A (pH Shock): The buffer pH is outside the stability window, causing the ionizable groups (like amines) to deprotonate and lose their hydration shell.

  • Resolution: Pre-adjust your assay buffer to a strict pH of 5.0 to 7.0 using an acetate or phosphate buffering system before introducing the drug[5],[6].

• Root Cause B (Solvent Crash): The analog was dissolved in 100% DMSO but crashed out when introduced to water because the final DMSO concentration fell below the critical micelle/solvation threshold.

  • Resolution: For non-aminated analogs, incorporate 0.1% to 1.0% Polysorbate 80 into your aqueous buffer prior to introducing the DMSO stock[4].

Issue 2: The lyophilized powder fails to reconstitute completely.

• Root Cause: Lack of appropriate bulking agents during the freeze-drying process led to localized polymerization or collapse of the cake.

  • Resolution: When lyophilizing your purified analog, co-formulate with a matrix of Mannitol (bulking agent) and Sucrose (non-reducing sugar stabilizer) at a mass ratio of approximately 1:1.5 relative to the active pharmaceutical ingredient[6].

Troubleshooting decision tree for resolving pneumocandin analog precipitation issues.

V. References

• National Center for Biotechnology Information (PMC). "Echinocandins – structure, mechanism of action and use in antifungal therapy".[Link]

• National Center for Biotechnology Information (PMC). "Insight into advances for the biosynthetic progress of fermented echinocandins of antifungals".[Link]

• Royal Society of Chemistry (Books Gateway). "Micafungin | Natural Product Chemistry for Drug Discovery".[Link]

• National Center for Biotechnology Information (PMC). "Pharmacokinetics, antifungal activity and clinical efficacy of anidulafungin in the treatment of fungal infections".[Link]

• Google Patents. "WO2014081443A1 - Caspofungin acetate formulations".

Sources

• 1. Insight into advances for the biosynthetic progress of fermented echinocandins of antifungals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Echinocandins – structure, mechanism of action and use in antifungal therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. abmole.com [abmole.com]
• 4. Pharmacokinetics, antifungal activity and clinical efficacy of anidulafungin in the treatment of fungal infections - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. WO2014081443A1 - Caspofungin acetate formulations - Google Patents [patents.google.com]
• 7. books.rsc.org [books.rsc.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]

troubleshooting low yield in pneumocandin semi-synthesis

Welcome to the Technical Support Center for Echinocandin Semi-Synthesis. As a Senior Application Scientist, I have designed this portal to address the most critical bottlenecks encountered during the conversion of the fermentation product Pneumocandin B0 into the active pharmaceutical ingredient (API) Caspofungin Acetate.

This guide bypasses basic theory to focus directly on mechanistic causality, yield optimization, and self-validating experimental protocols.

Synthetic Workflow Architecture

The transition from a low-yielding traditional synthesis (<1% overall yield) to an optimized industrial pathway (~45% yield) relies on bypassing unstable intermediates[1]. The flowchart below illustrates the optimized three-step semi-synthetic pathway.

Optimized 3-step semi-synthetic pathway from Pneumocandin B0 to Caspofungin Acetate.

Troubleshooting FAQs: Yield & Impurity Resolution

Q1: Why is my overall yield stuck below 10% when using the cyanuric chloride dehydration route? A: The traditional two-step reduction route (dehydration of the primary amide to a nitrile using cyanuric chloride, followed by cobalt-catalyzed borohydride reduction) is notoriously inefficient, historically yielding less than 1% overall[1]. The cyanuric chloride dehydration is highly moisture-sensitive. If the reaction temperature deviates even slightly from -30°C, it triggers the formation of an inseparable benzylic epimer impurity (~4%), and the intermediate nitrile is highly prone to hydrolysis[1][2]. Actionable Solution: Abandon the cyanuric chloride route. Transition to the optimized one-pot borane reduction method. By utilizing a chemoselective borane complex, you can directly reduce the primary amide to an amine, bypassing the unstable nitrile intermediate entirely and pushing overall yields to approximately 45%[1][2].

Q2: I am detecting a persistent +14 Da impurity in my final Caspofungin API that cannot be removed by preparative HPLC. What is the source? A: This +14 Da mass shift is a classic signature of Pneumocandin A0 contamination in your starting material. Pneumocandin A0 contains a 3S-hydroxyl-4S-methyl-L-proline residue (derived from L-leucine) instead of the 3S-hydroxyl-L-proline found in Pneumocandin B0[3][4]. Because the structural and polarity differences are negligible, A0 and its semi-synthetic derivatives co-elute with B0 and Caspofungin during chromatography. Actionable Solution: This issue cannot be resolved via downstream chemistry; the root cause must be addressed during fermentation. Wild-type Glarea lozoyensis produces A0 as the major product (A0:B0 ratio of 7:1)[3]. Ensure your starting material is sourced from a genetically engineered strain where the GLOXY4 gene (responsible for 4S-methyl-L-proline biosynthesis) is disrupted, channeling metabolic flux exclusively to Pneumocandin B0[4].

Q3: During the introduction of the ethylenediamine side chain, my conversion stalls, and I observe significant degradation of the cyclic peptide core. How can I optimize this? A: Direct substitution of the hemiaminal hydroxyl group with 1,2-diaminoethane is thermodynamically unfavorable and requires harsh conditions that lead to the degradation of the delicate hexapeptide core[1]. Actionable Solution: Implement a phenylthioaminal intermediate. Reacting Pneumocandin B0 with phenylboronic acid and a thiophenol derivative (e.g., 4-hydroxythiophenol) under acid catalysis (triflic acid) forms a stable, stereoselective intermediate[2][5]. The phenylboronic acid acts as a transient protecting group for the vicinal diols, preventing side reactions[1]. This intermediate readily undergoes stereoselective substitution with ethylenediamine in methanol at 35–40°C, driving the reaction to completion without degrading the cyclic core[5].

Quantitative Yield Comparison

To justify the shift in synthetic strategy, review the comparative metrics between the legacy and optimized pathways.

Reaction Parameter	Legacy Route (Cyanuric Chloride)	Optimized Route (Borane / Thiophenol)
Primary Amide Reduction	2-step (Dehydration to Nitrile → Reduction)	1-step (Direct Borane Reduction)
Hemiaminal Substitution	2-step (Aminoethanethiol → Oxidation → Substitution)	2-step (Thiophenol intermediate → Substitution)
Overall API Yield	~0.7%	~45%
Critical Failure Modes	Benzylic epimerization, Nitrile hydrolysis	Thiophenol retention (requires strict washing)
Stereoselectivity	Poor (Inseparable epimers formed)	Excellent (Directed by boronate esters)

Self-Validating Experimental Protocol: The 3-Step Synthesis

This protocol integrates causality (why a step is performed) with self-validation (how to know the step succeeded before moving on).

Step 1: Phenylthioaminal Formation & Protection

Causality: Phenylboronic acid is introduced to transiently protect the vicinal diol systems of the peptide core, preventing non-specific acid hydrolysis during the subsequent triflic acid catalysis[1].

• Dissolve Pneumocandin B0 in anhydrous acetonitrile.

• Add 2.0 equivalents of phenylboronic acid and 3.0 equivalents of 4-hydroxythiophenol[5].

• Cool the reaction mixture strictly to between -15°C and -20°C. Note: Exceeding -10°C will result in the cleavage of the lipid side chain.

• Slowly add triflic acid dropwise while maintaining the temperature. Stir for 2.5 hours[5].

• Self-Validation Checkpoint: Quench a 10 µL aliquot in an aqueous solution of sodium acetate. The immediate formation of a white precipitate confirms the successful formation of the highly lipophilic phenylthioaminal intermediate. If the solution remains clear, the triflic acid catalysis has failed or moisture has compromised the reaction.

• Quench the bulk reaction with aqueous sodium acetate, warm to room temperature, and isolate the precipitate[5].

Step 2: Chemoselective Amide Reduction

Causality: Borane-dimethyl sulfide (BMS) selectively reduces the primary amide to a primary amine without attacking the numerous ester or peptide carbonyls, which are sterically shielded by the boronate esters[1][2].

• Resuspend the isolated intermediate in anhydrous THF.

• Cool to 0°C and add the BMS complex dropwise. Stir for 4 hours.

• Self-Validation Checkpoint: Perform TLC (Silica gel, Dichloromethane/Methanol 85:15). The disappearance of the UV-active intermediate spot and the appearance of a highly polar, ninhydrin-positive spot (indicating a primary amine) confirms successful reduction.

Step 3: Ethylenediamine Substitution & API Isolation

Causality: Mild heating provides the activation energy required for ethylenediamine to displace the thiophenol group stereoselectively, yielding the final API[5].

• Dissolve the crude reduced amine intermediate in methanol.

• Add ethylenediamine dropwise at a temperature between 35°C and 40°C. Stir for 24 hours[5].

• Add the reaction mixture dropwise to a solution of acetic acid in water to quench the unreacted ethylenediamine and form the diacetate salt[5].

• Purify the resulting solution by preparative HPLC using a C18 column with an acetonitrile/water gradient containing 0.15% acetic acid[5].

• Self-Validation Checkpoint: Monitor the HPLC at 210 nm. Caspofungin will elute distinctly from unreacted intermediates due to the highly polar ethylenediamine side chain. Lyophilize the target fractions. A free-flowing white powder confirms successful salt formation; a sticky residue indicates residual acetic acid or incomplete lyophilization.

References

• Synthesis of the Antifungal β-1,3-Glucan Synthase Inhibitor CANCIDAS (Caspofungin Acetate) from Pneumocandin B0 Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• PROCESS FOR THE PREPARATION OF CASPOFUNGIN (Patent EP3620462) Source: European Patent Office (EPO) URL:[Link]

• Engineering of Glarea lozoyensis for Exclusive Production of the Pneumocandin B0 Precursor of the Antifungal Drug Caspofungin Acetate Source: Applied and Environmental Microbiology (PMC / NIH) URL:[Link]

Sources

• 1. PROCESS FOR THE PREPARATION OF CASPOFUNGIN - Patent 3620462 [data.epo.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Engineering of Glarea lozoyensis for Exclusive Production of the Pneumocandin B0 Precursor of the Antifungal Drug Caspofungin Acetate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

reducing peptide impurities in pneumocandin analog purification

Welcome to the Technical Support Center for Echinocandin Purification. As a Senior Application Scientist, I have designed this resource to address the complex chromatographic challenges associated with isolating pneumocandin analogs.

Pneumocandin B0, a critical fermentation product of Glarea lozoyensis, serves as the primary precursor for the lifesaving antifungal drug caspofungin[1][2]. Due to the presence of structurally homologous peptide impurities (such as isomers A0, C0, and ring-opened degradants), achieving >95% purity requires a mechanistic understanding of your chromatographic phases[1].

Below, you will find field-proven troubleshooting guides, self-validating protocols, and mechanistic FAQs to optimize your purification pipeline.

Orthogonal Purification Workflow

Orthogonal HPLC workflow for resolving diverse pneumocandin impurities.

Section 1: Mechanistic FAQs

Q: Why do Pneumocandin B0 and C0 consistently co-elute in standard Reversed-Phase (RP) HPLC, and how do I resolve them? A: Pneumocandin B0 and C0 are structural isomers. RP-HPLC separates molecules based on the hydrophobic footprint of their lipophilic tails. Because the aliphatic dimethylmyristoyl side chains of B0 and C0 are identical, their hydrophobic interactions with a C18 stationary phase are nearly indistinguishable, resulting in co-elution[2]. Solution: You must employ orthogonal chromatography. Switching to a Normal-Phase (NP) HPLC system utilizing a cyano-bonded (CN) silica column shifts the separation mechanism from hydrophobicity to polar hydrogen-bonding[2]. The slight stereochemical differences in the cyclic hexapeptide core interact differently with the cyano groups, allowing for baseline resolution.

Q: What causes the formation of ring-opened degradation products during the purification pipeline? A: The cyclic hexapeptide core of echinocandins is highly labile and susceptible to hydrolysis[1]. Exposure to pH extremes (especially alkaline conditions) or prolonged residence times in aqueous solutions at room temperature catalyzes the opening of the peptide ring[1]. Always maintain a slightly acidic environment (pH 3.0–5.0) using weak modifiers like formic acid and process intermediate fractions at reduced temperatures.

Q: How can I optimize the primary capture step from the fermentation broth to maximize yield? A: Direct extraction often pulls heavy lipophilic bio-burden. Utilizing nanoscale macroporous polymer particles (e.g., UniPSA30-300) acts as an excellent primary capture step[3]. Loading the sample at 10 mg/mL and utilizing a step-gradient of 30% to 70% ethanol at a flow rate of 1.5 BV/h can yield a pre-purified product with >65% total recovery, significantly reducing the burden on downstream HPLC columns[3].

Section 2: Troubleshooting Guide

Symptom / Issue	Root Cause Analysis	Field-Proven Solution
Dark, non-UV active impurities in the final product powder.	Rapid addition of the anti-solvent (e.g., acetone or water) during crystallization creates localized supersaturation. This rapidly traps non-UV active fermentation impurities within the precipitating crystal lattice[4].	Implement a controlled, drop-wise anti-solvent addition under continuous stirring. Delay cooling until the anti-solvent addition is complete to promote selective crystallization of the target peptide[4].
Low recovery of Pneumocandin B0 after Normal-Phase polishing.	Irreversible adsorption of the lipopeptide onto active silanol sites on bare normal-phase silica gel.	Switch to a cyano-bonded (CN) silica stationary phase (200-300 mesh). The bonded phase shields active silanols while providing the necessary dipole interactions for isomer separation[2].
Drifting retention times during NP-HPLC.	Fluctuating moisture content in the mobile phase. Normal-phase separations are highly sensitive to water, which competitively binds to the stationary phase.	Standardize the water content. Use a strictly controlled mobile phase ratio (e.g., Ethyl acetate : Methanol : Water at 82:10:8) and ensure the aqueous component contains a consistent salt modifier (e.g., 2‰ NaCl) to stabilize the hydration layer[2].

Section 3: Self-Validating Experimental Protocol

Two-Dimensional (RP to NP) HPLC Purification of Pneumocandin B0

This protocol utilizes an orthogonal approach to clear polar/non-polar bulk impurities first, followed by high-resolution isomer separation.

Phase 1: Reversed-Phase (RP-HPLC) Bulk Clearance

• Preparation: Dissolve the crude pneumocandin extract in 45% ethanol containing 0.1% formic acid (adjust pH to ~3.0).

• Stationary Phase: Equilibrate a preparative C18 or C8 column (20–50 μm particle size)[2].

• Elution: Apply a linear gradient of ethanol/water (with 0.1% formic acid).

• Fraction Collection: Discard early-eluting peaks (polar ring-opened degradants) and late-eluting peaks (non-polar lipid analogs). Collect the massive main peak (which contains both B0 and C0 isomers)[2].

• Concentration: Concentrate the main fraction under reduced pressure at 45–60 °C to obtain a semi-pure solid[2].

  • Validation Check 1: Perform an analytical RP-HPLC injection of the concentrated solid. You should observe a single, massive peak >90% area. If multiple distinct peaks remain, the preparative column was overloaded; reduce your next injection mass by 20%.

Phase 2: Normal-Phase (NP-HPLC) Isomer Resolution

• Stationary Phase: Pack a column with cyano-bonded (CN) silica gel (200–300 mesh)[2].

• Dry Loading: Mix the semi-pure solid from Phase 1 with the cyano silica gel at a 1:5 weight ratio. Dry the mixture and load it onto the top of the column bed[2].

• Mobile Phase: Prepare an isocratic solvent system of Ethyl Acetate : Methanol : Water in an 82:10:8 (v/v/v) ratio. Critical: The water component must contain 2‰ (0.2%) Sodium Chloride to modulate silica hydration and prevent peak tailing[2].

• Elution: Run the mobile phase and monitor via UV detection. The C0 isomer will separate from the B0 target due to differential hydrogen bonding.

• Recovery: Pool the fractions corresponding to the purified Pneumocandin B0 peak and concentrate under reduced pressure[2].

  • Validation Check 2: Perform an analytical NP-HPLC injection. The chromatogram must show baseline resolution between the B0 and C0 isomers. If the chromatographic purity is <95%, verify the precise water ratio in your mobile phase, as excess water disrupts the cyano-stationary phase interactions[2].

Section 4: Quantitative Impurity Profile Summary

Impurity Designation	Structural Characteristic	Chromatographic Behavior	Target Removal Strategy
Pneumocandin C0 / A0	Stereoisomers / Hydroxyl position shifts	Co-elutes with B0 in RP-HPLC	Normal-Phase HPLC (Cyano-silica)[2]
Ring-Opened Degradants	Cleaved cyclic hexapeptide core	Early elution (highly polar)	Reversed-Phase HPLC (C18)[1]
Lipid Analogs	Variations in the dimethylmyristoyl tail	Late elution (highly non-polar)	Reversed-Phase HPLC (C18)
Non-UV Active Bio-burden	Fermentation byproducts	Co-precipitates during rapid cooling	Controlled Anti-Solvent Crystallization[4]

References

• Ping Song, Kai Yuan, Xiao-Jun Ji, He Huang. Separation and purification of pneumocandin A0 and B0 with nanoscale polymer particles. ResearchGate.[Link]

• Leonard, J. R., et al. Synthesis of the Antifungal β-1,3-Glucan Synthase Inhibitor CANCIDAS (Caspofungin Acetate) from Pneumocandin B0. The Journal of Organic Chemistry - ACS Publications.[Link]

• CN102816207B - Method for purifying caspofungin precursor pneumocandin B0 component.

• EP2552937B1 - A PROCESS FOR PURIFICATION OF PNEUMOCANDIN. European Patent Office.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. CN102816207B - Method for purifying caspofungin precursor pneumocandin B0 component - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. data.epo.org [data.epo.org]

Technical Support Center: Enhancing In Vitro Stability of Pneumocandin Derivatives

Welcome to the Technical Support Center for pneumocandin derivatives. Pneumocandins (such as Pneumocandin B0) and their semi-synthetic echinocandin derivatives (e.g., caspofungin, micafungin, anidulafungin) are critical cyclic lipopeptides that target fungal cell walls by inhibiting β-(1,3)-D-glucan synthase[1][2]. However, their complex macrocyclic structures present notorious in vitro stability challenges, including hydrolytic degradation, ring-opening, and aqueous aggregation[][4].

Designed for researchers and formulation scientists, this guide provides mechanistic insights, actionable troubleshooting steps, and self-validating experimental protocols to ensure the integrity of your echinocandin studies.

Part 1: Mechanistic FAQs – Understanding Degradation

Q: Why do echinocandins like caspofungin and anidulafungin degrade rapidly in standard physiological buffers? A: The primary degradation route for many conventional echinocandins is spontaneous, non-enzymatic hydrolysis[][5]. The hemiaminal linkage within the cyclic hexapeptide core is highly labile. When exposed to neutral or slightly basic pH, this bond undergoes cleavage, resulting in a ring-opened degradation product that is pharmacologically inactive[4][5]. Additionally, caspofungin can form reactive intermediates that irreversibly bind to plasma proteins, further complicating in vitro assays[6].

Q: How does the chemical structure of newer derivatives like CD101 (rezafungin) circumvent this issue? A: CD101 was rationally designed to eliminate the chemical lability of the hemiaminal region. By replacing the hemiaminal with a choline aminal ether, the molecule gains significant steric and chemical stabilization[5][7]. This structural optimization prevents the spontaneous ring-opening cascade, granting CD101 exceptional stability in plasma and aqueous solutions up to 40°C[8].

Logical relationship of pneumocandin degradation and chemical stabilization strategies.

Part 2: Troubleshooting Guide – Formulation & Storage

Issue: Rapid loss of API (Active Pharmaceutical Ingredient) potency during reconstitution or short-term storage. Root Cause: Hydrolytic degradation is severely accelerated by suboptimal pH or residual moisture in lyophilized cakes[][9]. Furthermore, the amphiphilic nature of lipopeptides can cause self-aggregation and precipitation in purely aqueous environments.

Resolution Strategies:

• pH Optimization: Maintain aqueous formulations at a slightly acidic pH. Acetate or lactate buffers (pH 4.0–5.5) are highly recommended, as base-catalyzed ring-opening is minimized in this range, keeping degradation below 7% over extended periods[7][10].

• Excipient Selection: Incorporate stabilizing excipients. Polyvinylpyrrolidone (PVP) has been shown to retard the formation of caspofungin hydrolysis products, extending reconstituted stability at 25°C from 1 hour to over 7 hours[9]. Alternatively, micelle-forming surfactants can optimize solubility and protect the lipophilic tail from aggregation[10].

• Thermal Control: Always store reconstituted standard echinocandins (like caspofungin) at 2–8°C. If room-temperature stability is strictly required for your workflow, consider transitioning to next-generation derivatives like CD101[8][11].

Part 3: Quantitative Stability Profiles

To benchmark your experimental formulations, refer to the established degradation kinetics of standard echinocandins versus structurally optimized derivatives.

Incubation Matrix (37°C, 44 Hours)	Caspofungin / Anidulafungin (% Intact Remaining)	CD101 / Rezafungin (% Intact Remaining)
Human Plasma	~7% (Anidulafungin)	93%
Rat Plasma	~7% (Anidulafungin)	91%
Dog Plasma	~15% (Anidulafungin)	79%
PBS Buffer (pH 7.4)	42% (Anidulafungin)	96%
Acetate Buffer (pH 4.5, 40°C, 6 months)	Rapidly degrades	>93%

Data synthesized from comparative degradation studies[7][8].

Part 4: Validated Experimental Methodologies

Protocol: HPLC-Based In Vitro Stability and Kinetic Profiling

Objective: Quantify the degradation rate of pneumocandin derivatives in physiological matrices. Self-Validation Mechanism: The inclusion of a stable internal standard (IS) prior to extraction normalizes recovery variations. A Time-0 ( T0​ ) aliquot is quenched immediately upon spiking to establish a 100% baseline, validating that any degradation observed at later time points is strictly incubation-dependent and not an artifact of the extraction process.

Step-by-step experimental workflow for in vitro stability assessment of echinocandins.

Step-by-Step Workflow:

• Reconstitution & Spiking:

  • Reconstitute the lyophilized pneumocandin derivative in sterile water or a stabilizing acetate buffer (pH 4.5) to a stock concentration of 1 mg/mL[8][10].

  • Spike the stock solution into the test matrix (e.g., human plasma or PBS) to achieve a final working concentration of 10 μg/mL[7].

• Controlled Incubation:

  • Aliquot the spiked matrix into low-protein-binding microcentrifuge tubes to prevent non-specific adsorption of the lipophilic tail.

  • Incubate the tubes in a thermomixer at 37°C with gentle agitation (300 rpm).

• Time-Point Sampling & Quenching (Critical Causality Step):

  • At designated intervals (e.g., 0, 1, 2, 8, 24, and 44 hours), remove a 100 μL aliquot[7].

  • Why Quench? Immediately add 300 μL of ice-cold acetonitrile containing the internal standard. Acetonitrile instantly denatures matrix proteins and halts all enzymatic and chemical degradation processes, locking the analyte concentration for accurate measurement.

• Extraction & Analysis:

  • Vortex the quenched samples for 30 seconds and centrifuge at 14,000 × g for 10 minutes at 4°C.

  • Transfer the clear supernatant to HPLC vials.

  • Analyze via HPLC-UV (typically at 210-220 nm) or LC-MS/MS. Quantify the ratio of the intact cyclic lipopeptide peak area against the internal standard, normalized to the T0​ baseline[11].

References

• Caspofungin and Impurities - BOC Sciences. bocsci.com.

• Caspofungin - StatPearls - NCBI Bookshelf. nih.gov. 1

• Assessment and Development of the Antifungal Agent Caspofungin for Aerosolized Pulmonary Delivery. nih.gov.9

• The Echinocandins: Total and Semi-Synthetic Approaches in Antifungal Drug Discovery. uniroma1.it. 4

• Preclinical Evaluation of the Stability, Safety, and Efficacy of CD101, a Novel Echinocandin. asm.org. 5

• CANCIDAS, INN-caspofungin (as acetate) - EMA. europa.eu.6

• US6960564B2 - Echinocandin pharmaceutical formulations containing micelle-forming surfactants. google.com. 10

• Caspofungin infusion solutions (50 mg/100 mL): chemical stability and antifungal activity against Candida spp. ingentaconnect.com. 11

• CD101, a novel echinocandin with exceptional stability properties and enhanced aqueous solubility. nih.gov. 8

• Echinocandins – structure, mechanism of action and use in antifungal therapy. nih.gov. 2

• CD101, a novel echinocandin with exceptional stability properties and enhanced aqueous solubility. researchgate.net. 7

Sources

• 1. Caspofungin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Echinocandins – structure, mechanism of action and use in antifungal therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. elearning.uniroma1.it [elearning.uniroma1.it]
• 5. journals.asm.org [journals.asm.org]
• 6. ema.europa.eu [ema.europa.eu]
• 7. researchgate.net [researchgate.net]
• 8. CD101, a novel echinocandin with exceptional stability properties and enhanced aqueous solubility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Assessment and Development of the Antifungal Agent Caspofungin for Aerosolized Pulmonary Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. US6960564B2 - Echinocandin pharmaceutical formulations containing micelle-forming surfactants - Google Patents [patents.google.com]
• 11. ingentaconnect.com [ingentaconnect.com]

optimizing precursor feeding strategies for pneumocandin fermentation

Welcome to the Technical Support Center for Pneumocandin Fermentation. As a Senior Application Scientist, I have designed this comprehensive guide to address the complex metabolic and rheological challenges associated with Glarea lozoyensis fermentation.

Pneumocandin B0 is the critical lipohexapeptide precursor for the synthesis of the first-in-class echinocandin antifungal, caspofungin acetate[1]. However, wild-type fermentation is often plagued by low titers, high broth viscosity, and the co-production of structural impurities like Pneumocandin C0 and A0[1]. This guide provides field-proven, mechanistically grounded strategies for optimizing precursor feeding to maximize B0 yield and purity.

Core Biosynthetic Pathways & Precursor Routing

To successfully troubleshoot pneumocandin fermentation, one must first understand the competitive metabolic routing of its amino acid precursors. Pneumocandin B0 and C0 are isomers differing only in the hydroxylation position of a single proline residue. The diagram below illustrates how external feeding strategies (L-proline and osmolality control) dictate the biosynthetic fate of the hexapeptide core.

Metabolic routing of L-proline and osmolality effects on Pneumocandin B0 vs C0 biosynthesis.

Frequently Asked Questions (FAQs): Strategic Precursor Feeding

Q1: Why does L-proline feeding reduce Pneumocandin C0 impurities while increasing B0 titer? A: Pneumocandin C0 is formed due to the misincorporation of trans-4-hydroxyproline instead of trans-3-hydroxyproline into the hexapeptide ring[2]. While it might seem counterintuitive, feeding L-proline directly increases Pneumocandin B0 production and reduces C0 because the hydroxylation of proline occurs prior to incorporation[3]. By saturating the precursor pool with L-proline (typically 2.5 to 10 g/L), the pathway is driven toward trans-3-hydroxyproline formation, effectively outcompeting the misincorporation event and dropping C0 levels below 2.0%[4][5].

Q2: How do carbon source selection and osmolality impact the B0/C0 ratio? A: Osmolality acts as a metabolic switch. High residual fructose concentrations (e.g., 125 g/L initial) or the mid-cycle addition of osmolytes like NaCl (150 mM) or Na2SO4 (116 mM) specifically suppress the synthesis of trans-4-hydroxyproline[2]. Because the synthesis of trans-3-hydroxyproline remains unaffected by high osmolality, this strategy starves the C0 pathway of its specific precursor, drastically improving the B0/C0 ratio[2].

Q3: What is the role of fatty acid feeding beyond acting as a structural precursor? A: Fatty acids serve a dual purpose. Mechanistically, the GLligase enzyme requires a fatty acyl-CoA (like myristic acid) to initiate the lipohexapeptide formation[6]. However, feeding fatty acids (such as stearic or acetic acid) also induces the intracellular accumulation of lipid droplets[7]. Because Pneumocandin B0 is highly lipophilic and can cause severe feedback inhibition and cytotoxicity to G. lozoyensis, these lipid droplets sequester the product. This acts as an intracellular "extractive fermentation," protecting the mycelia and allowing titers to rise significantly[7].

Q4: How does nitrogen source selection impact oxygen transfer and broth rheology? A: G. lozoyensis is a filamentous fungus; its morphology dictates broth viscosity. Highly viscous broth severely limits the volumetric mass transfer coefficient ( kL​a ) of oxygen. Using cotton seed powder as the primary nitrogen source in the seed medium alters the fungal morphology, promoting the formation of small, uniformly compact pellets[8]. This morphological shift reduces viscosity, maintains Dissolved Oxygen (DO) above 30%, and upregulates key metabolic enzymes (PFK, ICDH, G6PDH), increasing B0 yields by up to 40%[8].

Troubleshooting Guide for Common Fermentation Issues

Observed Issue	Mechanistic Cause	Corrective Action (Feeding Strategy)
High Pneumocandin C0 Impurity (>2.0%)	Misincorporation of trans-4-hydroxyproline due to low broth osmolality or precursor starvation[2].	1. Increase osmolality by maintaining high residual fructose or feeding 150 mM NaCl mid-cycle. 2. Initiate L-proline feeding at 2.5 g/L/day starting at 144 hrs[2][5].
Low Pneumocandin B0 Titer (<1.0 g/L)	Oxygen limitation due to high broth viscosity (mycelial matting) or carbon/nitrogen limitation[8].	1. Switch seed medium nitrogen source to cotton seed powder to induce compact pellet morphology. 2. Ensure DO is maintained >30% via agitation cascade[5][8].
Premature Growth Cessation / Toxicity	Intracellular accumulation of lipophilic pneumocandins causing feedback inhibition and cell membrane toxicity[7].	1. Feed lipid precursors (e.g., myristic/stearic acid or soybean oil) to induce intracellular lipid droplets for product sequestration[6][7].
High Pneumocandin A0 Impurity	Wild-type GLOXY4 activity cyclizing L-leucine to 4S-methyl-L-proline[9].	1. Utilize an engineered strain (e.g., ATCC 74030) with a disrupted GLOXY4 gene to abolish A0 production entirely[9].

Quantitative Data Summary: Impact of Optimization Strategies

Optimization Strategy	Target Variable	Quantitative Effect on Fermentation	Reference
Cotton Seed Powder (Seed Medium)	Morphology & DO	Increased B0 yield by 40% (up to 2,100 mg/L in 50-L bioreactor); maintained DO > 30%.	[8]
L-Proline Feeding (144 hrs onward)	B0/C0 Ratio	Increased B0 titer to 2.24 g/L; reduced C0 impurity to < 2.0%.	[5]
High Residual Fructose (125 g/L)	Osmolality	Prevented the 250% spike in C0 synthesis observed in low-fructose conditions.	[2]
Fatty Acid Supplementation	Lipid Sequestration	Increased lipid droplet volume, mitigating cytotoxicity and boosting total B0 yield.	[7]

Standardized Fed-Batch Experimental Protocol

This self-validating protocol ensures that precursor feeding is dynamically linked to the metabolic state of the culture, preventing both toxicity and precursor starvation.

Optimized fed-batch fermentation workflow for maximizing Pneumocandin B0 yield.

Step-by-Step Methodology:

Step 1: Seed Culture Preparation & Morphological Validation

• Inoculate G. lozoyensis spores (e.g., ATCC 74030 or derived mutant) into a seed medium containing mannitol, yeast extract, and cotton seed powder [5][8].

• Incubate at 25°C, 220 rpm for 168 hours.

• Validation Check: Observe under a microscope. Proceed only if mycelia have formed small, uniformly compact pellets. Loose, hairy mycelia will cause downstream DO failures.

Step 2: Batch Fermentation Phase (0 - 144 hours)

• Inoculate 10% (v/v) seed culture into the production bioreactor (Medium: mannitol, fructose, peptone, trace elements)[5].

• Set temperature to 24°C and pH to 5.2–5.4[5].

• Control DO at >20% (target 30%) by cascading agitation (rpm) followed by aeration (vvm)[5].

Step 3: Fed-Batch Precursor Feeding (144 hours to End)

• At 144 hours, initiate a continuous or daily pulse feed of L-Proline at a rate of 2.5 g/L/day[5].

• Simultaneously feed a carbon/nitrogen mixture (15 g/L mannitol, 0.1% ammonium sulfate) to maintain precursor pools and high osmolality[5].

• Validation Check: Pull daily samples for HPLC analysis (Normal phase silica column; Mobile phase: 84/9/7 EtOAc/MeOH/water at 1.5 mL/min; UV 278 nm)[5]. If the Pneumocandin C0 peak exceeds 2.0% relative to B0, immediately pulse the reactor with 150 mM NaCl to spike osmolality and arrest trans-4-hydroxyproline synthesis[2].

Step 4: Harvest and Extraction

• Harvest the intracellular product at approximately 300 hours (or when B0 accumulation plateaus)[5].

• Extract the mycelial biomass using methyl ethyl ketone (MEK) or methanol to solubilize the lipid-sequestered pneumocandins[6].

References

• Engineering of Glarea lozoyensis for Exclusive Production of the Pneumocandin B0 Precursor of the Antifungal Drug Caspofungin Acetate. Applied and Environmental Microbiology / NIH.
• Engineering of Glarea lozoyensis for Exclusive Production of the Pneumocandin B0 Precursor of the Antifungal Drug Caspofungin Acet
• Effects of Cotton Seed Powder as the Seed Medium Nitrogen Source on the Morphology and Pneumocandin B0 Yield of Glarea lozoyensis. Frontiers.
• Pneumocandin B0 production by fermentation of the fungus Glarea lozoyensis: physiological and engineering factors.
• Effect of fatty acids on intracellular pneumocandin B0 storage in the fermentation of Glarea lozoyensis.
• Pneumocandin A2. Benchchem.
• Mutant Strain Of Glarea Lozoyensis And Use Thereof For Preper
• Engineering of New Pneumocandin Side-Chain Analogues from Glarea lozoyensis by Mutasynthesis.
• Pneumocandin C0. Benchchem.
• Rheological characterization of a fungal fermentation for the production of pneumocandins.

Sources

• 1. Engineering of Glarea lozoyensis for Exclusive Production of the Pneumocandin B0 Precursor of the Antifungal Drug Caspofungin Acetate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Pneumocandin A2 | Benchchem [benchchem.com]
• 5. Mutant Strain Of Glarea Lozoyensis And Use Thereof For Preperation Of [quickcompany.in]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | Effects of Cotton Seed Powder as the Seed Medium Nitrogen Source on the Morphology and Pneumocandin B0 Yield of Glarea lozoyensis [frontiersin.org]
• 9. journals.asm.org [journals.asm.org]

resolving HPLC peak tailing in pneumocandin analog analysis

Welcome to the technical support guide for resolving HPLC peak tailing in the analysis of pneumocandin analogs. This resource is designed for researchers, scientists, and drug development professionals to diagnose and solve common chromatographic challenges encountered with this unique class of lipopeptide compounds.

Quick-Find FAQs

This section provides rapid answers to the most common questions regarding peak tailing in pneumocandin analysis.

Q1: Why are my pneumocandin analog peaks tailing?

Peak tailing for pneumocandin analogs, which are lipopeptides often containing basic functional groups, is typically caused by secondary-site interactions on the HPLC column.[1][2] The most common culprit is the interaction between positively charged (protonated) amine groups on the analyte and negatively charged (ionized) residual silanol groups (Si-O⁻) on the silica-based stationary phase.[2][3][4] This creates a secondary, non-ideal retention mechanism that leads to asymmetric peaks.[1][5]

Q2: What is the fastest way to try and fix peak tailing for a basic compound like a pneumocandin?

The most immediate strategy is to adjust the mobile phase pH. Lowering the pH to ≤ 3.0 using an additive like formic acid or trifluoroacetic acid (TFA) is a common starting point.[6][7] This protonates the residual silanol groups (Si-OH), neutralizing their negative charge and minimizing the unwanted ionic interaction with your basic analyte.[2][3][7]

Q3: I've lowered the pH, but the tailing persists. What's next?

If low pH doesn't resolve the issue, consider the following:

• Use a Competing Base: Add a small concentration (e.g., 0.05-0.1%) of a competing base like triethylamine (TEA) to the mobile phase.[3][6] TEA is a small, basic molecule that will preferentially interact with the active silanol sites, effectively shielding your pneumocandin analog from these secondary interactions.[3]

• Increase Buffer Strength: If using a buffer, increasing its concentration (e.g., from 10 mM to 25-50 mM for LC-UV) can help mask silanol interactions by increasing the ionic strength of the mobile phase.[3][7]

• Check for Metal Contamination: Pneumocandins can chelate with metal ions.[8] Metal contamination from the HPLC system (frits, tubing) or the column itself can create active sites that cause tailing.[5][6][8]

Q4: Could my column be the problem?

Absolutely. If tailing develops over time or is specific to one column, the column itself is a likely cause.

• Column Chemistry: Older, Type A silica columns have a higher concentration of acidic silanol groups and are more prone to causing tailing with basic compounds.[5][6] Modern, high-purity Type B silica columns, especially those with end-capping or embedded polar groups, are designed to minimize these interactions.[1][3][6]

• Column Contamination: Strongly retained impurities from previous injections can create active sites.

• Column Void: A physical void or channel at the column inlet can cause peak distortion for all analytes in the chromatogram.[9] This is often accompanied by a loss of efficiency (broader peaks).[3]

In-Depth Troubleshooting Guide

This section provides a systematic approach to identifying and resolving the root causes of peak tailing in your pneumocandin analysis.

Systematic Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing the source of peak tailing.

Caption: A troubleshooting flowchart for HPLC peak tailing.

The Primary Culprit: Secondary Silanol Interactions

The fundamental cause of peak tailing for basic compounds like pneumocandins is the mixed-mode retention mechanism occurring on the column.[2][5] While the primary retention mechanism is hydrophobic (reversed-phase), a secondary, stronger ionic interaction occurs with residual silanol groups.

Caption: Diagram of secondary interaction causing peak tailing.

Solutions Targeting Silanol Interactions

Strategy	Mechanism of Action	Recommended Parameters	Considerations
pH Adjustment (Ion Suppression)	At low pH (e.g., < 3), silanol groups (pKa ~3.5-4.5) are protonated (Si-OH), neutralizing their charge and preventing ionic interaction with the protonated basic analyte.[2][3][7]	Mobile Phase pH: 2.5 - 3.0 using 0.1% Formic Acid or 0.05% TFA.	Ensure your column is stable at low pH.[2][7] Most modern silica columns are stable down to pH 2.0, but always check the manufacturer's specifications.[10]
Use of Competing Base	A small, basic additive like Triethylamine (TEA) preferentially interacts with the acidic silanol sites, "masking" them from the larger pneumocandin analyte.[3][11]	Add 0.05% - 0.1% (v/v) TEA to the mobile phase.	TEA can suppress ionization in mass spectrometry (MS) detectors and may have a high UV cutoff. It is less necessary with modern, high-purity columns.[5][7]
Increase Buffer Ionic Strength	Higher concentrations of buffer salts (e.g., phosphate) can compete with the analyte for interaction with active sites, effectively shielding the silanols.	For LC-UV, increase phosphate or acetate buffer concentration to 25-50 mM.	High salt concentrations are not suitable for MS and can cause precipitation in high organic mobile phases.[7]
Use High-Purity (Type B) Columns	Modern columns are made from silica with very low metal content and are densely bonded and end-capped, significantly reducing the number and acidity of available silanol groups.[5][6]	Select columns designated as "base-deactivated," "high-purity," or those with hybrid particle technology.	This is often the most robust long-term solution for methods involving basic compounds.

Advanced Mobile Phase Optimization: Ion-Pairing

When simple pH adjustment is insufficient, ion-pairing chromatography can be an effective strategy. An ion-pairing reagent is a large counter-ion added to the mobile phase.

Mechanism: For a positively charged pneumocandin analog, an anionic ion-pairing reagent (e.g., an alkyl sulfonate) is used. It forms a neutral, hydrophobic ion-pair with the analyte. This new complex is well-retained by the reversed-phase mechanism, and the strong, problematic interaction with silanol sites is eliminated.[12]

Common Anionic Ion-Pair Reagents	Typical Concentration	Use Case
Trifluoroacetic Acid (TFA)	0.05% - 0.1%	A weak ion-pairing agent, also serves to lower pH. Good for MS.[13]
Heptafluorobutyric Acid (HFBA)	5 - 10 mM	A stronger ion-pairing agent than TFA, provides more retention for basic compounds.[13][14]
Sodium Alkyl Sulfonates (e.g., Hexane-, Heptane-)	5 - 10 mM	Strong ion-pairing agents. Not volatile and not suitable for MS.[14]

Column and Hardware-Related Issues

If tailing affects all peaks or appears suddenly, the cause is likely physical or related to system contamination.[7][15]

Protocol: Column Washing and Regeneration

If your column is contaminated with strongly retained basic compounds, a rigorous wash is required.

Objective: To remove contaminants and restore column performance.

Materials:

• HPLC-grade Water

• Acetonitrile (ACN)

• Isopropanol (IPA)

• Methanol (MeOH)

• Mobile Phase A (Aqueous) and B (Organic) without buffers.

Procedure:

• Disconnect from Detector: Disconnect the column outlet from the detector to avoid contamination.

• Buffer Flush: Flush the column with 20 column volumes of your mobile phase mixture (e.g., 95:5 Water:ACN) without any buffer salts to prevent precipitation.[16][17]

• Organic Flush: Flush with 20 column volumes of 100% Acetonitrile.[17]

• Stronger Solvent Flush (if needed): For very hydrophobic or stubborn contaminants, flush with 10 column volumes of Isopropanol.[17]

• Re-equilibration: Flush with 100% Acetonitrile again, then slowly re-introduce your starting mobile phase conditions and allow the column to equilibrate for at least 20 column volumes before reconnecting the detector.[17]

Protocol: System Passivation for Metal Contamination

Metal ions leached from stainless steel components can create active sites for chelation, leading to severe peak tailing for susceptible molecules.[8][18] Passivating the system with a chelating agent can remove these metal ions.

Objective: To remove metal ion contamination from the HPLC flow path.

Materials:

• EDTA (Ethylenediaminetetraacetic acid)

• HPLC-grade Water and organic solvent

Procedure:

• IMPORTANT: Remove the HPLC column from the system.[19] Connect the injector directly to the detector with a union.

• Prepare Chelating Solution: Prepare a mobile phase containing 5-10 µM (micromolar) EDTA in both your aqueous and organic solvents.[19] Do not use millimolar concentrations.

• System Flush: Purge all solvent lines with the EDTA-containing mobile phases.

• Run a Gradient: Run a gradient from 100% aqueous to 100% organic with the EDTA-containing solvents for 30-60 minutes to ensure the entire flow path is treated.

• Final Flush: Flush the entire system thoroughly with fresh, metal-free mobile phase without EDTA to remove any residual chelating agent.

• Reinstall Column: Reinstall the column and equilibrate with your analytical mobile phase.

Other Potential Causes

• Column Overload: Injecting too much sample mass can saturate the primary retention mechanism, making secondary interactions more prominent and causing tailing.[7][15] To test this, dilute your sample 10-fold and reinject. If peak shape improves, mass overload was a contributing factor.[7]

• Extra-Column Volume: Excessive volume from long or wide-bore tubing between the injector, column, and detector can cause band broadening and tailing, especially for early-eluting peaks. Ensure all connections use the shortest possible length of narrow-ID (e.g., 0.005") tubing.

• Sample Solvent Mismatch: Dissolving your pneumocandin sample in a solvent significantly stronger (more organic) than the starting mobile phase can cause peak distortion.[4] Whenever possible, dissolve your sample in the initial mobile phase.

References

• What Causes Peak Tailing in HPLC? - Chrom Tech, Inc. [Link]

• Peak Tailing in HPLC - Element Lab Solutions. [Link]

• How to Reduce Peak Tailing in HPLC? - Phenomenex. [Link]

• LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com. [Link]

• The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks. [Link]

• Why Do Peaks Tail? - LC Troubleshooting Bible. [Link]

• What are common causes of peak tailing when running a reverse-phase LC column? - Waters Knowledge Base. [Link]

• HPLC Column Maintenance & Care Best Practices - Phenomenex. [Link]

• Tips to maintain your HPLC & UHPLC systems and columns - Waters Corporation. [Link]

• How can I prevent peak tailing in HPLC? - ResearchGate. [Link]

• Control pH During Method Development for Better Chromatography - Agilent. [Link]

• Exploring the Role of pH in HPLC Separation - Moravek, Inc. [Link]

• HPLC Column Care, Troubleshooting, Restoration, and Storage | Knowledge Center. [Link]

• Identifying and Preventing Metal Ion Leaching in HPLC Systems - SilcoTek. [Link]

• Pneumocandin structures and morphology of Glarea lozoyensis. - ResearchGate. [Link]

• How to Properly Care and Store HPLC Columns | Sorbent Technologies, Inc. [Link]

• Exploring the Role of pH in HPLC Separation - Veeprho. [Link]

• How to Fix Asymmetrical Chromatography Peaks. [Link]

• Pneumocandin Ao | C51H82N8O17 | CID 73356525 - PubChem. [Link]

• HPLC Tech Tip: Basic Analytes and High pH - Phenomenex. [Link]

• How to fix asymmetrical chromatography peaks? - Cytiva. [Link]

• Troubleshooting Peak Shape Problems in HPLC - Waters Corporation. [Link]

• LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes | LCGC International. [Link]

• The Role of Ion Pairing Agents in Liquid Chromatography (LC) Separations. [Link]

• General HPLC Column Care. [Link]

• Pneumocandin B0 - Wikipedia. [Link]

• HPLC Troubleshooting Mini Guide - Peak Issues - Phenomenex. [Link]

• How to Purge Metal Contamination from HPLC Systems with EDTA | MICROSOLV. [Link]

• Modifying the Metal Surfaces in HPLC Systems and Columns to Prevent Analyte Adsorption and Other Deleterious Effects | LCGC International. [Link]

• Influence of inorganic mobile phase additives on the retention, efficiency and peak symmetry of protonated basic compounds in reversed-phase liquid chromatography - PubMed. [Link]

• buffered pH to avoid peak tailing - Chromatography Forum. [Link]

• Pneumocandin B0 – Knowledge and References - Taylor & Francis. [Link]

• The Importance of Mobile Phase pH in Chromatographic Separations. [Link]

• Types and Applications of Ion-Pair Reagents in Liquid Chromatography - Welch Materials. [Link]

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• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. chromatographyonline.com [chromatographyonline.com]
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• 5. lctsbible.com [lctsbible.com]
• 6. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 7. labcompare.com [labcompare.com]
• 8. silcotek.com [silcotek.com]
• 9. waters.com [waters.com]
• 10. nestgrp.com [nestgrp.com]
• 11. researchgate.net [researchgate.net]
• 12. Analysis of Polar Compounds with Ion Pair Reagents [sigmaaldrich.com]
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• 19. How to Purge Metal Contamination from HPLC Systems with EDTA | MICROSOLV [mtc-usa.com]

Reference Data & Comparative Studies

caspofungin synthesis from pneumocandin B0 vs synthetic analogs

Title: The Evolution of Caspofungin Synthesis: Pneumocandin B0 Semi-Synthesis vs. Synthetic Analogs

Executive Summary Caspofungin acetate represents a landmark in antifungal pharmacotherapy as the first-in-class echinocandin. By specifically inhibiting β -(1,3)-D-glucan synthesis, it provides a critical defense against invasive Candida and Aspergillus infections. However, the industrial production of caspofungin relies on a complex semi-synthetic conversion of the fermentation product pneumocandin B0. Recent advancements in medicinal chemistry have driven the development of fully synthetic analogs and next-generation echinocandins (e.g., CD101/rezafungin) designed to overcome the inherent chemical instability of the natural hexapeptide core. This guide objectively compares the standard semi-synthetic route with synthetic analog strategies, providing mechanistic insights, quantitative data, and self-validating experimental protocols.

Echinocandins exert their fungicidal activity by non-competitively inhibiting the FKS1 subunit of β -(1,3)-D-glucan synthase[1]. This enzyme is responsible for cross-linking the fungal cell wall; its inhibition leads to osmotic instability and cell lysis. Because mammalian cells lack this pathway, caspofungin and its analogs exhibit a highly favorable toxicity profile[1].

Echinocandin mechanism: Inhibition of FKS1 blocks beta-glucan synthesis.

The Semi-Synthetic Paradigm: Pneumocandin B0 to Caspofungin

The commercial synthesis of caspofungin is a three-step semi-synthetic process starting from pneumocandin B0, a lipophilic cyclic peptide fermented by Glarea lozoyensis[2]. The synthetic challenge lies in modifying a highly functionalized peptide core without triggering degradation.

Causality in Chemical Design:

• Phenylthioaminal Formation: Direct substitution of the pneumocandin B0 hemiaminal is inefficient. By first forming a phenylthioaminal intermediate using thiophenol and trifluoromethanesulfonic acid (TfOH), the molecule is stabilized. The addition of phenylboronic acid is a critical mechanistic choice: it forms a cyclic monoboronate that sterically protects adjacent hydroxyl groups, suppressing the formation of undesired bis(phenyl sulfide) byproducts[2].

• Borane Reduction: The 3-hydroxyglutamine primary amide must be reduced to an amine. Borane-dimethyl sulfide is chosen for its exquisite chemoselectivity, reducing the primary amide in a single step without cleaving the higher-order peptide bonds of the hexapeptide core[2].

• Ethylenediamine (EDA) Substitution: EDA stereoselectively displaces the unactivated phenylthio group, installing the aminoethyl side chain that grants caspofungin its water solubility and potent antifungal activity[2].

Protocol 1: Three-Step Semi-Synthesis of Caspofungin Self-Validating Checkpoint: Isolate the phenylthioaminal intermediate as a solid before proceeding. A high-quality intermediate ensures >85% yield in step 1, preventing downstream purification failures.

• Protection & Thioaminal Formation: Dissolve pneumocandin B0 in acetonitrile. Add phenylboronic acid (to protect diols) and thiophenol. Cool to -15°C and slowly add TfOH. Stir until the hemiaminal is fully converted. Quench with sodium acetate and isolate the solid phenylthioaminal[2].

• Reduction: Suspend the intermediate in anhydrous tetrahydrofuran (THF). Add borane-dimethyl sulfide complex at 0°C. Monitor via HPLC until the primary amide is fully reduced to the primary amine[2].

• Substitution: React the purified amine intermediate with neat ethylenediamine at room temperature. The EDA displaces the phenylthio group. Purify the crude caspofungin via preparative reversed-phase HPLC and lyophilize to obtain caspofungin acetate[2].

The Synthetic Analog Evolution: Overcoming Hemiaminal Instability

While caspofungin is highly effective, the pneumocandin B0 core possesses structural vulnerabilities. Specifically, the ornithine hemiaminal residue is chemically unstable, prone to ring-opening and degradation into inactive products under mildly basic or acidic conditions[3].

To combat this, medicinal chemists have developed synthetic analogs (e.g., CD101/rezafungin) that modify the hexapeptide core. By replacing the vulnerable hemiaminal with a choline ether at the ornithine position, the molecule achieves exceptional chemical stability[4]. This structural rigidification prevents degradation, drastically extending the pharmacokinetic half-life and allowing for once-weekly dosing[4].

Workflows for semi-synthetic caspofungin vs. highly stable synthetic analogs.

Quantitative Performance Comparison

The transition from semi-synthesis to synthetic analog development involves trade-offs between synthetic complexity and pharmacological performance. Table 1 summarizes the key experimental and clinical metrics.

Table 1: Comparative Data for Caspofungin vs. Synthetic Analogs

Parameter	Semi-Synthetic Caspofungin	Synthetic Analog (e.g., CD101)
Precursor	Pneumocandin B0 (Fermentation)[2]	Hexapeptide Core Derivative[4]
Overall Synthetic Yield	~45% (3-step chemical process)[2]	Variable (Targeted etherification)[4]
Primary Modification	Amide reduction & EDA substitution[2]	Choline ether at ornithine hemiaminal[4]
Chemical Stability	Susceptible to basic/acidic degradation[3]	Highly stable (Resists ring-opening)[4]
Pharmacokinetic Half-Life	~11.6 hours[4]	>53.1 hours[4]
MIC90 (C. albicans)	0.25 - 2.0 µg/mL[1]	< 0.03 µg/mL[4]

Analytical Validation: Self-Validating HPLC Protocol

To ensure the integrity of the synthesized echinocandins, a robust analytical method is required to separate the active pharmaceutical ingredient (API) from structurally similar degradation products (e.g., Impurities A, B, D, E)[5].

Protocol 2: RP-HPLC Method for Purity Assessment Causality for Choice of Method: Reversed-phase HPLC (RP-HPLC) using a C18 column provides the necessary hydrophobic interactions to separate the lipophilic side chains of echinocandin impurities. The use of perchloric or acetic acid in the mobile phase suppresses the ionization of residual silanols, preventing peak tailing[5].

• System Setup: Equip the HPLC with a C18 column (150 mm × 3.0 mm, 3 µm particle size) and a UV detector set to 210 nm[5].

• Mobile Phase Preparation:

  • Phase A: 0.1% Perchloric acid (or acetic acid) in highly purified water.

  • Phase B: 100% Acetonitrile.

• Gradient Elution: Run a gradient from 10% to 50% Phase B over 70 minutes to ensure elution of all closely related impurities[5].

• Self-Validation (System Suitability): Inject a standard mixture containing Caspofungin Acetate and Pneumocandin B0. Do not proceed with sample analysis unless the resolution (Rs) between Caspofungin and its closest eluting impurity is > 1.5. [5].

• Quantification: Inject the synthesized sample. Calculate purity based on peak area normalization. A successful semi-synthesis should yield a crude purity of ~70%, which is subsequently purified to >99.0% via preparative chromatography[5].

Conclusion

The semi-synthesis of caspofungin from pneumocandin B0 remains a triumph of chemo-, regio-, and stereoselective organic chemistry, yielding a life-saving antifungal with a ~45% overall efficiency[2]. However, the intrinsic chemical instability of the natural hexapeptide core has paved the way for synthetic analogs. By strategically modifying the ornithine hemiaminal, next-generation synthetic echinocandins achieve superior stability, extended half-lives, and enhanced in vitro potency[4], representing the future of antifungal drug development.

References

• Synthesis of the Antifungal β-1,3-Glucan Synthase Inhibitor CANCIDAS (Caspofungin Acetate)
• Correlation of MIC with Outcome for Candida Species Tested against Caspofungin, Anidulafungin, and Micafungin: Analysis and Proposal for Interpretive MIC Breakpoints - ASM Journals. asm.org.
• The Echinocandins: Total and Semi-Synthetic Approaches in Antifungal Drug Discovery. uniroma1.it.
• Structure-Activity Relationships of a Series of Echinocandins and the Discovery of CD101, a Highly Stable and Soluble Echinocandin with Distinctive Pharmacokinetic Properties - PMC. nih.gov.
• (PDF) Method Development and Validation of Indigenously Isolated Caspofungin Acetate and its related Substances using RP-HPLC Method - ResearchGate.

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. elearning.uniroma1.it [elearning.uniroma1.it]
• 4. Structure-Activity Relationships of a Series of Echinocandins and the Discovery of CD101, a Highly Stable and Soluble Echinocandin with Distinctive Pharmacokinetic Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

pneumocandin B0 vs pneumocandin C0 analog chemical stability

An in-depth comparative analysis of Pneumocandin B0 and its primary structural analog, Pneumocandin C0, requires a rigorous understanding of their physicochemical properties, degradation pathways, and the analytical logic required to resolve them. As the essential precursor to the semi-synthetic antifungal caspofungin acetate[1], the purity and stability of Pneumocandin B0 are critical parameters in drug development.

This guide provides a comprehensive evaluation of the chemical stability of these two isomers, detailing the structural causality behind their behavior and outlining a self-validating experimental workflow for their isolation and stress testing.

Structural Causality and Isomeric Divergence

Pneumocandin B0 and C0 are lipohexapeptides synthesized via the fermentation of Glarea lozoyensis[1]. Both molecules share an identical cyclic hexapeptide core coupled with a 10,12-dimethylmyristic acid side chain[2][3].

The sole structural divergence between the two is the stereochemistry and positional placement of a single hydroxyl group on a proline residue:

• Pneumocandin B0 incorporates trans-3-hydroxyproline at position 6[4][5].

• Pneumocandin C0 incorporates trans-4-hydroxyproline at position 6[4][5].

The Analytical Challenge: Because B0 and C0 are isomers with identical molecular weights and highly similar overall polarities, traditional Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) fails to separate them[4][6]. In RP-HPLC, the hydrophobic stationary phase interacts predominantly with the identical dimethylmyristate side chains, completely masking the subtle polarity difference of the core hexapeptide[6]. Resolving these analogs requires shifting the analytical mechanism from hydrophobic retention to hydrophilic interaction.

Comparative Chemical Stability Profile

Despite their separation challenges, the chemical stability profiles of B0 and C0 are nearly identical due to their shared lipopeptide backbone. Both analogs are highly susceptible to hydrolytic degradation and require strict environmental controls.

• pH Sensitivity: The cyclic peptide ring is highly vulnerable to acid/base-catalyzed hydrolysis. Both analogs maintain optimal stability in aqueous environments strictly between pH 5.0 and 7.0[7]. During fermentation and downstream processing, maintaining a pH of ~5.2 is critical[2]. Environments below pH 4.0 or above pH 8.0 trigger rapid peptide bond cleavage and irreversible ring-opening[2][7].

• Thermal Stability: In lyophilized solid form, both compounds are stable for years when stored at -20°C[7]. However, in aqueous solutions, elevated temperatures accelerate hydrolysis. Solutions must be prepared fresh for analytical workflows to prevent degradation and surface adsorption[7].

Table 1: Structural & Physicochemical Comparison

Parameter	Pneumocandin B0	Pneumocandin C0
Core Hexapeptide Residue 6	trans-3-hydroxyproline[4]	trans-4-hydroxyproline[4]
Lipid Side Chain	10,12-dimethylmyristic acid[2]	10,12-dimethylmyristic acid[2]
Optimal Aqueous pH	5.0 – 7.0[7]	5.0 – 7.0[7]
RP-HPLC Resolution	Co-elutes with C0[6]	Co-elutes with B0[6]
HILIC Resolution	Baseline Separated[6]	Baseline Separated[6]

Table 2: Standardized Forced Degradation Kinetics

Based on established stress-testing frameworks for echinocandin-class lipopeptides[8].

Stress Condition	Reagent / Temperature	Exposure Time	Primary Degradation Mechanism	Expected Recovery
Acidic	0.5 M HCl, 50°C	30 min	Peptide bond hydrolysis (Ring opening)	< 10%
Basic	0.5 M NaOH, Room Temp	30 min	Base-catalyzed hydrolysis	< 5%
Oxidative	0.2% H_2O_2, Room Temp	20 min	N-oxidation / Oxidative cleavage	~85%
Thermal	Aqueous (pH 7.0), 60°C	120 hours	Thermal aggregation & slow hydrolysis	~60%

Mechanistic Workflow: HILIC Separation & Stability Profiling

To overcome the co-elution limitation of RP-HPLC, Hydrophilic Interaction Liquid Chromatography (HILIC) using an unmodified silica stationary phase is the gold standard[6].

Causality of the Method: HILIC utilizes a highly organic mobile phase (e.g., 80-90% Acetonitrile) mixed with a small aqueous acidic component[6]. The unmodified silanol groups on the stationary phase form a stable, water-enriched layer. The cyclic hexapeptide cores of B0 and C0 partition into this aqueous layer. The positional difference of the hydroxyl group (3-OH vs 4-OH) significantly alters the localized hydrogen-bonding footprint of the peptide core, allowing the silica to baseline-resolve the two isomers[6].

Analytical workflow and degradation pathway for Pneumocandin B0 and C0 isomers.

Experimental Protocol: Self-Validating HILIC-MS/MS Stability Assay

This protocol is designed as a self-validating system. It includes mandatory equilibration steps to prevent retention time drift and utilizes an untreated control to verify baseline structural integrity prior to forced degradation analysis.

Step 1: Mobile Phase Preparation & Column Equilibration

• Prepare Mobile Phase A: Aqueous solution containing 0.1% Formic Acid (maintains pH ~5.0-6.0 to prevent on-column hydrolysis while ensuring MS ionization)[6].

• Prepare Mobile Phase B: 100% HPLC-grade Acetonitrile[6].

• Install an unmodified silica HILIC column (e.g., 150 x 4.6 mm, 3 µm) and set the column oven to a stable 25°C[6].

• Critical Validation Step: Equilibrate the column with 85% Mobile Phase B for at least 30 column volumes. HILIC requires extensive equilibration to establish the water-enriched layer on the silica surface; failure to do so will result in shifting retention times and merged peaks[6].

Step 2: Forced Degradation Sample Preparation

• Dissolve the Pneumocandin B0/C0 mixture in a minimal volume of DMSO, then dilute with Mobile Phase A to a working concentration (e.g., 1 mg/mL). Do not exceed the solubility limit to prevent precipitation[7].

• Aliquot the sample into five low-protein-binding vials[7]:

  • Vial 1 (Control): Store at 4°C.

  • Vial 2 (Acid Stress): Add 0.5 M HCl, heat to 50°C for 30 min[8].

  • Vial 3 (Base Stress): Add 0.5 M NaOH, hold at room temperature for 30 min[8].

  • Vial 4 (Oxidative Stress): Add 0.2% H_2O_2, hold at room temperature for 20 min[8].

  • Vial 5 (Thermal Stress): Heat to 60°C for 120 hours[8].

• Following the stress period, neutralize Vials 2 and 3 to pH 6.0 to halt degradation prior to injection.

Step 3: Chromatographic Execution & MS/MS Detection

• Inject 10 µL of the Control (Vial 1) using an isocratic flow of 85% B / 15% A at 0.5 mL/min[6].

• Monitor via Mass Spectrometry in ESI positive mode[6]. Confirm baseline resolution of the B0 and C0 peaks. (B0 typically elutes separately from C0 due to the differential H-bonding of the 3-OH vs 4-OH groups).

• Sequentially inject Vials 2 through 5.

• Calculate the percentage of remaining B0 and C0 by comparing the integrated peak areas of the stressed samples against the untreated Control vial[7]. The appearance of new, earlier-eluting peaks indicates the formation of linear, ring-opened degradation products.

Sources

• 1. Engineering of Glarea lozoyensis for Exclusive Production of the Pneumocandin B0 Precursor of the Antifungal Drug Caspofungin Acetate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Insight into advances for the biosynthetic progress of fermented echinocandins of antifungals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US9394340B2 - Purification process for lipopeptides - Google Patents [patents.google.com]
• 4. CN106755225B - Fermentation method of pneumocandin B0 - Google Patents [patents.google.com]
• 5. Fermentation method of pneumocandin B0 - Eureka | Patsnap [eureka.patsnap.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. impactfactor.org [impactfactor.org]

A Comparative Guide to Cross-Resistance Validation of Pneumocandin Analogs in Mutant Fungal Strains

Introduction

Pneumocandins, a class of lipopeptide antibiotics, are at the forefront of antifungal therapy due to their potent and specific mechanism of action.[1][2] These molecules, and their semi-synthetic derivatives known as echinocandins (e.g., caspofungin, micafungin, and anidulafungin), non-competitively inhibit the β-(1,3)-D-glucan synthase, an enzyme crucial for the integrity of the fungal cell wall.[3][4][5][6] This targeted action disrupts cell wall synthesis, leading to osmotic instability and ultimately, fungal cell death.[1][4] The absence of this enzyme in mammalian cells contributes to the favorable safety profile of this antifungal class.[1][3]

However, the emergence of drug-resistant fungal strains poses a significant challenge to the clinical efficacy of pneumocandin analogs.[7][8][9] The primary mechanism of resistance involves point mutations in the FKS genes (FKS1, FKS2, and FKS3), which encode the catalytic subunits of the β-(1,3)-D-glucan synthase complex.[3][10][11] These mutations can reduce the binding affinity of the drug to its target, leading to elevated minimum inhibitory concentrations (MICs) and potential treatment failure.[3][9][12]

Given the structural similarities between different pneumocandin analogs, there is a significant concern for cross-resistance, where a mutation conferring resistance to one analog also reduces susceptibility to others.[13][14][15] Therefore, the rigorous in vitro validation of novel pneumocandin analogs against a panel of well-characterized mutant fungal strains is a critical step in preclinical drug development. This guide provides a comprehensive framework for conducting such a cross-resistance validation study, designed for researchers, scientists, and drug development professionals in the field of mycology and infectious diseases.

Experimental Design: A Self-Validating System

The core of this guide is a robust experimental design that ensures the generation of reliable and reproducible data. The design incorporates control strains and established comparators to provide a clear context for the performance of the novel pneumocandin analog.

Selection of Fungal Strains

A crucial aspect of this study is the careful selection of a diverse panel of fungal strains. This panel should include:

• Wild-Type (WT) Strains: At least two well-characterized, susceptible strains of clinically relevant Candida species (e.g., Candida albicans, Candida glabrata, Candida auris) should be included as baseline controls.

• Known Resistant Strains: A collection of strains harboring clinically relevant mutations in the FKS hot spot regions (HS1 and HS2) is essential.[10][16] These mutations should be well-documented and associated with resistance to existing echinocandins. Examples include mutations at key positions like Ser645 in C. albicans Fks1p.[12][13]

• Genetically Engineered Mutants: If available, isogenic strains with specific FKS mutations introduced into a susceptible background provide the cleanest system for evaluating the impact of a single mutation.

Selection of Pneumocandin Analogs

The study should compare the novel pneumocandin analog against currently marketed echinocandins to establish its relative potency and cross-resistance profile.

• Investigational Compound: The novel pneumocandin analog being evaluated.

• Comparator Drugs:

  • Caspofungin

  • Micafungin

  • Anidulafungin

These comparators represent the standard of care and provide a benchmark for assessing the performance of the new analog.

Experimental Workflow

The following diagram illustrates the key steps in the cross-resistance validation workflow.

Sources

• 1. Pneumocandin B0 - Wikipedia [en.wikipedia.org]
• 2. Engineering of Glarea lozoyensis for Exclusive Production of the Pneumocandin B0 Precursor of the Antifungal Drug Caspofungin Acetate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What is the mechanism of Caspofungin Acetate? [synapse.patsnap.com]
• 4. academic.oup.com [academic.oup.com]
• 5. tandfonline.com [tandfonline.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Evolutionary accumulation of FKS 1 mutations from clinical echinocandin-resistant Candida auris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Evolutionary accumulation of FKS1 mutations from clinical echinocandin-resistant Candida auris - PMC [pmc.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. Caspofungin resistance in Candida albicans: genetic factors and synergistic compounds for combination therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. stacks.cdc.gov [stacks.cdc.gov]
• 12. journals.asm.org [journals.asm.org]
• 13. Assessing Resistance to the Echinocandin Antifungal Drug Caspofungin in Candida albicans by Profiling Mutations in FKS1 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Anidulafungin: an evidence-based review of its use in invasive fungal infections - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ovid.com [ovid.com]
• 16. journals.asm.org [journals.asm.org]

Safety & Regulatory Compliance

Personal protective equipment for handling Pneumocandin analog

As a Senior Application Scientist, I have witnessed firsthand the operational pitfalls that compromise laboratory safety when handling complex active pharmaceutical ingredients (APIs). Pneumocandin analogs—such as Pneumocandin B0 and its clinical derivatives like Caspofungin—are potent echinocandin antifungals that inhibit 1,3-beta-D-glucan synthase. While highly effective in drug development, their unique physicochemical properties pose severe risks to personnel and the environment if mishandled.

To build a truly safe laboratory environment, we must move beyond blindly following rules. We must understand the causality behind the hazards. This guide provides a self-validating, step-by-step operational framework for the safe handling, personal protective equipment (PPE) selection, and disposal of Pneumocandin analogs.

Phase 1: Physicochemical & Toxicological Causality

Pneumocandin analogs are large, cyclic lipopeptides. Their amphiphilic nature (a lipid tail attached to a peptide core) makes them act like surfactants at a cellular level. This structural reality dictates their hazard profile.

Table 1: Quantitative Hazard Profile and Causality

Property / GHS Code	Quantitative Value / Classification	Mechanistic Causality & Safety Implication
Molecular Weight	~1153.38 g/mol (Caspofungin Acetate)	This large cyclic lipopeptide acts as a foreign antigen, triggering an IgE-mediated immune response and respiratory sensitization (1)[1].
Boiling Point	1408.1°C at 760 mmHg	Extremely high boiling point; the compound will decompose before boiling, generating highly toxic fumes (NOx, COx) upon combustion (2)[2].
H318	Serious Eye Damage (Category 1)	The surfactant-like amphiphilic structure rapidly disrupts corneal lipid bilayers, causing severe mechanical and chemical irritation (3)[3].
H400 / H410	Aquatic Toxicity (Category 1)	High environmental persistence and disruption of marine fungal ecosystems strictly prohibits sink disposal (4)[4].

Phase 2: Mandatory PPE Framework

Do not treat PPE as a mere compliance checklist; treat it as your primary barrier against irreversible sensitization and tissue damage.

• Respiratory Protection: Use a combined particulate and organic vapor respirator (e.g., P3/N95 or higher) if local exhaust ventilation is unavailable.

  • Causality: Pneumocandin powders are prone to aerosolization and can form explosive dust-air mixtures. Inhalation leads directly to H334 (allergy/asthma symptoms) (3)[3].

• Ocular Protection: Tightly fitting, chemical-resistant safety goggles are mandatory. Add a face shield if handling larger volumes or reconstituting under pressure.

  • Causality: Standard safety glasses with side shields are insufficient against fine, airborne lipopeptide dust that causes Category 1 Serious Eye Damage (1)[1].

• Dermal Protection: Wear impervious, chemical-resistant gloves (e.g., Nitrile or Neoprene) and a fully buttoned, flame-resistant lab coat.

  • Causality: Dermal absorption can lead to systemic accumulation and reproductive toxicity (H361/H362) over prolonged exposure periods (3)[3].

Phase 3: Operational Protocol for Handling & Solubilization

This protocol utilizes a self-validating methodology. If at any point a validation check fails, the procedure must be halted immediately.

Step 1: Environmental Isolation

• Action: Conduct all weighing and transfer of dry Pneumocandin powder inside a Class II Biological Safety Cabinet (BSC) or a dedicated powder-handling isolator.

• Validation Check: Verify the inward airflow (negative pressure) of the BSC using a tissue or flow indicator before opening the API vial. If airflow is stagnant, containment has failed. Do not proceed.

Step 2: Anti-Static Weighing

• Action: Use anti-static spatulas and grounded weighing boats. Pneumocandin analogs can accumulate static charge, which repels the powder and causes immediate aerosolization.

• Validation Check: Observe the powder as the spatula approaches. If the powder "jumps" or clings aggressively to the tool, static is present. Use an anti-static gun (zerostat) before proceeding.

Step 3: Controlled Solubilization

• Action: Slowly add the chosen diluent (e.g., DMSO or aqueous buffer) down the inner wall of the vial. Do not inject solvent directly into the powder bed, as this will displace air and eject fine particulates into the workspace.

• Validation Check: Cap the vial tightly before vortexing. Inspect the exterior of the vial and your outer gloves. If any dry powder is visible on the exterior, your transfer technique was too aggressive.

Phase 4: Emergency Spill Response & Disposal Plan

Because Pneumocandin analogs are classified as Very Toxic to Aquatic Life (H400/H410), standard laboratory disposal methods are strictly prohibited (4)[4].

Emergency Spill Protocol:

• Evacuate & Isolate: If a powder spill occurs outside the BSC, immediately evacuate personnel from the area to prevent inhalation of the dust cloud.

• Suppress, Do Not Sweep: Never dry sweep a lipopeptide powder spill. This will instantly aerosolize the API. Cover the spill with damp absorbent pads or use a specialized HEPA-filtered vacuum (2)[2].

• Chemical Decontamination: Wipe the area with an appropriate solvent (e.g., 70% ethanol or methanol) to dissolve residual lipopeptides, followed by a thorough wash with soap and water.

Waste Disposal Plan:

• Segregation: Collect all contaminated materials (vials, pipette tips, gloves, and spill cleanup pads) in a dedicated, leak-proof hazardous waste container. Do not mix with general biological or aqueous waste.

• Labeling: Clearly label the container with GHS hazard codes H318, H334, and H410.

• Final Destruction: Coordinate with your Environmental Health & Safety (EHS) department to ensure the waste is routed for high-temperature incineration . Discharging this chemical into the environment or municipal sewer systems is a severe regulatory violation (5)[5].

Operational Workflow Diagram

Operational workflow for handling and disposing of Pneumocandin analogs safely.

References

• Safety Data Sheet: Caspofungin Formulation. MSD.
• Safety Data Sheet: Caspofungin (acetate). Cayman Chemical.
• Caspofungin acetate - Safety Data Sheet. ChemicalBook.
• Safety Data Sheet: Caspofungin Acetate. TargetMol.
• SAFETY DATA SHEET: Pneumocandin B0. TCI Chemicals.

Sources

• 1. chemicalbook.com [chemicalbook.com]
• 2. targetmol.com [targetmol.com]
• 3. msd.com [msd.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. tcichemicals.com [tcichemicals.com]